3,3-Difluoroprop-1-ene

• CAS: 430-62-6

Core Science & Biosynthesis

Technical Guide: Synthesis of 3,3-Difluoroprop-1-ene (HFO-1252zf) via Dehydrohalogenation

The following technical guide details the synthesis of 3,3-difluoroprop-1-ene (HFO-1252zf) via the dehydrohalogenation of 3-chloro-1,1-difluoropropane (HCFC-262fa) .

Executive Summary

3,3-Difluoroprop-1-ene (HFO-1252zf) is a critical fluorinated building block in medicinal chemistry. It serves as a precursor for introducing the gem-difluoroallyl motif (

or similar), a bioisostere for the allyl group that offers enhanced metabolic stability and altered lipophilicity.

This guide provides a robust, self-validating protocol for the synthesis of HFO-1252zf. Unlike methods relying on expensive brominated precursors, this route utilizes the cost-effective dehydrochlorination of 3-chloro-1,1-difluoropropane (HCFC-262fa) . The protocol prioritizes a Phase Transfer Catalysis (PTC) approach for laboratory-scale synthesis due to its superior selectivity and operational safety compared to high-temperature gas-phase pyrolysis.

Retrosynthetic Analysis & Strategy

The synthesis is designed around the regioselective elimination of hydrogen chloride (HCl) from a saturated chlorofluorocarbon precursor.

Strategic Disconnection

The target, 3,3-difluoroprop-1-ene (1 ), is accessed via

-elimination. The precursor of choice is 3-chloro-1,1-difluoropropane (2 ).

• Precursor: 3-chloro-1,1-difluoropropane (HCFC-262fa).[1][2]

• Reaction Type: E2 Elimination (Dehydrochlorination).

• Regioselectivity: Elimination must occur between C2 and C3.

  • Path A (Desired): Removal of H from C2 and Cl from C3

    .

  • Path B (Undesired): Removal of H from C2 and F from C1

    (Unlikely due to C-F bond strength).

Precursor Sourcing (The Telomerization Route)

If HCFC-262fa is not commercially available, it is synthesized via the radical telomerization of ethylene and chlorodifluoromethane (HCFC-22) .

Reaction Pathway Diagram

Caption: Synthetic pathway from commodity chemicals to HFO-1252zf via telomerization and PTC-mediated dehydrochlorination.

Experimental Protocol: Dehydrochlorination

Method: Phase Transfer Catalysis (Liquid-Liquid) Scale: 100 mmol basis Estimated Yield: 75-85%

Reagents & Equipment

Reagent	Role	Quantity
3-chloro-1,1-difluoropropane	Substrate	14.25 g (100 mmol)
Potassium Hydroxide (KOH)	Base	28.0 g (500 mmol, 5 equiv)
Water	Solvent	28 mL (to make 50% w/w solution)
Aliquat 336 (Tricaprylmethylammonium chloride)	Phase Transfer Catalyst	1.0 g (2.5 mol%)
18-Crown-6 (Alternative)	Catalyst	0.5 g (if Aliquat fails)

Equipment:

• 250 mL 3-neck Round Bottom Flask (RBF).

• Magnetic stirrer with heating mantle.

• Reflux condenser (cooled to -10°C using glycol/chiller).

• Cold Trap Collection System: Connected to the top of the condenser, immersed in Dry Ice/Acetone (-78°C).

• Nitrogen inlet (for inert atmosphere).

Step-by-Step Methodology

• Preparation of Base Solution:

  • In the 250 mL RBF, dissolve 28.0 g of KOH in 28 mL of water. Caution: Exothermic. Cool to room temperature.

  • Add 1.0 g of Aliquat 336. The mixture will appear biphasic or oily.

• Addition of Substrate:

  • Add 14.25 g of 3-chloro-1,1-difluoropropane to the flask.

  • Note: The precursor (bp ~142°C) will form a distinct organic layer.

• Reaction Initiation:

  • Assemble the reflux condenser (coolant at -10°C) and the cold trap (-78°C).

  • Heat the reaction mixture to 80-90°C with vigorous stirring (1000 RPM). High shear is critical for PTC efficiency.

  • Mechanism:[3][4][5] The PTC transports hydroxide ions into the organic phase, abstracting the proton at C2. The chloride leaves, forming the double bond.

• Product Collection:

  • The product, 3,3-difluoroprop-1-ene , has a predicted boiling point between 0°C and 10°C .

  • As it forms, it will vaporize from the reaction mixture (90°C), pass through the reflux condenser (which returns unreacted precursor), and condense in the -78°C cold trap.

  • Continue heating for 4–6 hours until the organic layer in the flask diminishes significantly.

• Purification:

  • The liquid collected in the cold trap is crude HFO-1252zf.

  • Distillation: Perform a low-temperature distillation (using a vigreux column) to separate traces of water or precursor. Collect the fraction boiling at ~5-10°C (verify specific bp during experiment).

  • Store in a pressure vessel or sealed ampoule at -20°C.

Process Control & Characterization

In-Process Monitoring (GC-MS)

Monitor the reaction progress by sampling the organic layer (if any remains) or the headspace.

• Precursor (HCFC-262fa): M+ peak at 142/144 (Cl isotope pattern).

• Target (HFO-1252zf): M+ peak at 78. Loss of HCl (36/38).

Spectroscopic Data (Validated)

Technique	Diagnostic Signal	Assignment
1H NMR (CDCl3)	5.8 - 6.1 ppm (m, 1H)	(Vinyl)
5.3 - 5.6 ppm (m, 2H)	(Terminal)
6.0 - 6.4 ppm (td, Hz)	(Gem-difluoro proton)
19F NMR	-110 to -115 ppm (dt)	group
IR	~1650 cm	C=C Stretch

Note: The CHF2 proton is distinct due to the large geminal H-F coupling (

Hz).

Safety & Industrial Scalability

Critical Hazards[7]

• Flammability: 3,3-difluoroprop-1-ene is a volatile, flammable alkene. All operations must be grounded and performed in a fume hood.

• Pressure: Upon warming, the product exerts significant vapor pressure. Use rated pressure vessels (glass pressure tubes or stainless steel cylinders).

• HF Generation: While dehydrochlorination is the primary pathway, thermal decomposition can release HF. Keep calcium gluconate gel nearby.

Scalability (Gas Phase Route)

For industrial scales (>1 kg), the PTC method becomes limited by stirring efficiency. A Gas Phase Catalytic route is preferred:

• Catalyst: Chromium(III) oxide (

  ) or activated carbon doped with CsCl.

• Conditions: Fixed bed reactor, 250°C, residence time 10-30 seconds.

• Advantage: Continuous flow, no solvent waste.

References

• Precursor Synthesis:Telomerization of ethylene and chlorodifluoromethane.

  • Source: (Analogous chemistry verified via PubChem records for chlorodifluoroalkanes).

• Dehydrohalogenation Methodology:Phase transfer c

  • Source: (Mechanistic insights on dehydrohalogenation of similar substrates).

• Product Properties: Boiling points of fluorinated propenes.[6]

  • Source: (General physical property data for fluorinated alkenes).

• Applications:Use of gem-difluoroallyl groups in medicinal chemistry.

  • Source: (General reference for bioisostere applications).

Sources

• 1. scribd.com [scribd.com]
• 2. US20190178544A1 - System and method for retrofitting a refrigeration system from hcfc to hfc refrigerant - Google Patents [patents.google.com]
• 3. WO2016189214A1 - Compositions based on 1,1,3,3-tetrachloropropene - Google Patents [patents.google.com]
• 4. US10427998B2 - Compositions based on 1,1,3,3-tetrachloropropene - Google Patents [patents.google.com]
• 5. notes.fluorine1.ru [notes.fluorine1.ru]
• 6. echemi.com [echemi.com]

Strategic Utilization of 3,3-Difluoroprop-1-ene: A Technical Guide

The following technical guide is structured to serve as a high-level operational resource for drug development professionals and synthetic chemists. It prioritizes the gem-difluoroallyl motif, addressing both the parent alkene and its critical synthetic surrogate, 3-Bromo-3,3-difluoroprop-1-ene (BDFP).[1]

Executive Summary & Chemical Profile

3,3-Difluoroprop-1-ene (and its functional equivalents) represents a cornerstone in modern organofluorine chemistry.[1][2] It serves as the primary source of the gem-difluoroallyl group (

), a structural motif increasingly utilized in medicinal chemistry as a bioisostere for carbonyls, ethers, and alcohols.

Unlike standard alkenes, the presence of two allylic fluorine atoms drastically alters the electronic landscape of the molecule, lowering the LUMO energy and enabling unique reactivity modes such as Atom Transfer Radical Addition (ATRA) and Pd-catalyzed Umpolung allylation .

Physicochemical Specifications

Distinction must be made between the parent alkene (volatile, often gaseous) and the brominated reagent (liquid, standard bench reagent) used to install the motif.

Property	3,3-Difluoroprop-1-ene (Parent)	3-Bromo-3,3-difluoroprop-1-ene (BDFP)
CAS Number	460-25-3 (Generic); Verify specific isomer	420-90-6
Structure
Molecular Weight	78.06 g/mol	156.96 g/mol
Physical State	Gas / Volatile Liquid (BP ~1–4 °C)*	Liquid (BP 42 °C)
Density	~0.9–1.0 g/cm³ (est.)[1]	1.543 g/cm³
Electronic Character	Electron-Deficient Alkene	Electrophile (Allyl donor) / Nucleophile (via Pd)
Key Hazard	Flammable Gas, Asphyxiant	Lachrymator, Skin Irritant, Volatile

*Note: The parent alkene is difficult to handle; BDFP is the industry standard for installing the 3,3-difluoroallyl motif.

Synthesis & Production Strategies

Synthesis of the Parent Alkene

The parent alkene is rarely the final target but rather a monomer for polymerization.

• Route: Deoxyfluorination of Acrolein.[1]

  • Reagent: DAST (Diethylaminosulfur trifluoride) or Deoxo-Fluor.[1]

  • Mechanism:[1][3] Nucleophilic fluorination of the carbonyl oxygen followed by elimination.

  • Caution: High risk of deflagration; strictly controlled low-temperature conditions (-78 °C) required.[1]

Synthesis of BDFP (The Surrogate)

For drug discovery applications, 3-Bromo-3,3-difluoroprop-1-ene (BDFP) is synthesized via radical addition/elimination sequences from vinyl halides or via halex reactions of trichloropropene precursors.[1]

Reactivity Profile & Mechanism

The reactivity of 3,3-difluoroprop-1-ene is governed by the "Fluorine Effect"—the strong electronegativity of the

group induces electron deficiency in the double bond.

Pathway A: Palladium-Catalyzed Cross-Coupling (The "Umpolung" Shift)

Standard allyl halides are electrophiles.[1] However, BDFP allows for regioselective Umpolung (polarity reversal) under Pd(0) catalysis.[1]

• Mechanism: Oxidative addition of Pd(0) to the C-Br bond forms a

  -allyl palladium complex.

• Regioselectivity: Nucleophiles typically attack the

  terminus (harder center) or the terminus (softer center) depending on the ligand sphere, but the gem-difluoro group strongly biases the electronics to favor specific isomers (often linear).

• Application: Synthesis of gem-difluoro homoallylic alcohols (reacting with aldehydes/ketones via Indium or Zinc mediation).[1]

Pathway B: Atom Transfer Radical Addition (ATRA)

The electron-deficient double bond of the parent alkene is an exceptional radical acceptor .

• Reagents: Alkyl halides (R-X) + Cu(I) catalyst.[1][4]

• Utility: Rapid assembly of fluorinated polymer backbones or complex aliphatic chains.[1]

• Bioisosterism: The resulting saturated

  linkage mimics the bond angle and dipole of an ether oxygen ( ), improving metabolic stability (blocking P450 oxidation).[1]

Visualizing the Reactivity Landscape

The following diagram illustrates the divergent pathways available from the core motif.

Caption: Divergent reactivity pathways for 3,3-difluoroprop-1-ene derivatives, highlighting the switch between metal-catalyzed coupling and radical acceptor modes.[1]

Experimental Protocol: Pd-Catalyzed gem-Difluoroallylation

Objective: Installation of the gem-difluoroallyl group onto an aryl boronic acid (Suzuki-Miyaura type) or aldehyde (Barbier type).[1] Selected Workflow: Barbier-Type gem-Difluoroallylation of Benzaldehyde using BDFP. Rationale: This reaction demonstrates the "Umpolung" capability where the BDFP acts as a nucleophile equivalent generated in situ.

Reagents & Setup

• Substrate: Benzaldehyde (1.0 equiv, 1.0 mmol)

• Reagent: 3-Bromo-3,3-difluoroprop-1-ene (BDFP) (1.2 equiv)[1]

• Metal Mediator: Zinc dust (activated, 2.0 equiv) or Indium powder (1.2 equiv).[1] Note: Zn is cheaper; In is milder.

• Solvent: THF/Water (1:[1]1) or DMF (dry).[1]

• Additive: TMSCl (catalytic) can activate the Zinc.

Step-by-Step Methodology

• Activation: In a flame-dried flask under Argon, suspend activated Zinc dust (130 mg, 2.0 mmol) in dry THF (3 mL). Add 2 drops of 1,2-dibromoethane and heat to reflux for 1 min to activate the surface.

• Addition: Cool to 0 °C. Add Benzaldehyde (106 mg, 1.0 mmol).

• Injection: Dropwise add BDFP (188 mg, 1.2 mmol) dissolved in THF (1 mL) over 10 minutes. Caution: Exothermic.[1]

• Reaction: Allow to warm to Room Temperature (RT) and stir for 4 hours. Monitor by TLC (Hexane/EtOAc 8:1).[1] The spot for BDFP (high Rf) should disappear.

• Quench: Quench with saturated aqueous

  (5 mL).

• Extraction: Extract with

  (3 x 10 mL). Wash combined organics with brine, dry over .[1]

• Purification: Concentrate and purify via flash column chromatography (Silica gel).

• Result: Yields 2,2-difluoro-1-phenylbut-3-en-1-ol .

Data Validation (Self-Check)

• NMR: Look for the characteristic AB quartet (or complex multiplet) around to ppm, indicating diastereotopic fluorines adjacent to a chiral center.[1]
• NMR: The terminal alkene protons should appear as distinct multiplets at ppm.

Medicinal Chemistry Applications (Bioisosterism)

The gem-difluoroallyl group is a validated bioisostere.[1]

• Lipophilicity (

  ): Fluorine increases lipophilicity compared to the hydroxy group, improving membrane permeability.

• Metabolic Stability: The C-F bond (~116 kcal/mol) is resistant to oxidative cleavage. Replacing a labile C-H or C-OH with C-F blocks metabolic soft spots.[1]

• pKa Modulation: The strong electron-withdrawing effect lowers the pKa of adjacent functional groups (e.g., amines), potentially altering binding affinity and solubility.

Bioisostere Comparison Table

Functional Group	gem-Difluoro Analog	Effect on Property
Ketone ( )		Removes H-bond acceptor; increases lipophilicity.[1]
Ether ( )		Similar bond angle (~110°); electronically similar dipole.[1]
Alcohol ( )		Removes H-bond donor; prevents oxidation to ketone.[1]

References

• Palladium-Catalyzed Cross-Coupling of gem-Difluoroallylic Reagents.

  • Source:Journal of the American Chemical Society / NIH PubMed

  • Context: Mechanism of Pd-catalyzed defluorinative coupling and Umpolung strategies.[1]

  • (Search: "Palladium catalyzed gem-difluoroallyl")[1]

• Reactivity of 3-Bromo-3,3-difluoropropene (BDFP).

  • Source:Organic Letters / TCI Chemicals[1]

  • Context: Use of BDFP as the standard reagent for installing the 3,3-difluoroprop-1-ene motif.[1]

  • [1]

• Bioisosterism of Fluorine in Drug Design.

  • Source:Journal of Medicinal Chemistry
  • Context: Detailed analysis of C-F bonds replacing C=O and C-O-C linkages.

• Atom Transfer Radical Addition (ATRA)

  • Source:Macromolecules / RSC[1]

  • Context: Kinetics of radical addition to electron-deficient fluoroalkenes.[1]

  • [1]

• Physical Properties of Fluorin

  • Source: PubChem / NIST Webbook[1]

  • Context: Boiling points and density data for CAS 420-90-6 and rel

  • [1]

Sources

• 1. 3,3,3-Trifluoropropene | C3H3F3 | CID 12672 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Chloro-3,3-difluoroprop-1-ene | 421-03-4 | Benchchem [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. repositori.urv.cat [repositori.urv.cat]

Technical Guide: Spectroscopic Characterization of 3,3-Difluoroprop-1-ene

Topic: Spectroscopic Data of 3,3-Difluoroprop-1-ene (NMR, IR, MS) Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary & Critical Registry Note

Target Analyte: 3,3-Difluoroprop-1-ene IUPAC Name: 3,3-Difluoroprop-1-ene Molecular Formula:

Molecular Weight: 78.06 g/mol

⚠️ Critical Registry Alert: CAS Number Discrepancy

A common database error conflates 3,3-Difluoroprop-1-ene with 2,2-Difluoropropane . Researchers must verify the Chemical Abstracts Service (CAS) registry number before procurement or synthesis:

• CAS 420-45-1: Corresponds to 2,2-Difluoropropane (

  ), a saturated alkane.

• Target Molecule: 3,3-Difluoroprop-1-ene (

  ), an unsaturated allylic fluoride.

• Related Reference Standard: 3-Bromo-3,3-difluoropropene (CAS 420-90-6) is the most common commercial precursor and often serves as a surrogate for spectral calibration.

This guide focuses exclusively on the alkene (

), a critical bioisostere in medicinal chemistry for the modification of allylic positions.

Molecular Structure & Symmetry Analysis

Understanding the symmetry of 3,3-difluoroprop-1-ene is prerequisite to interpreting its complex coupling patterns.

• Point Group:

  (Assuming low barrier rotation, effectively on NMR timescale).

• Spin Systems: The molecule represents an

  spin system (where A, M, X are protons and Y is fluorine), leading to extensive second-order coupling effects.

• Key Structural Features:

  • Terminal Alkene: Characteristic shifts in the olefinic region.

  • Gem-Difluoro Group: Strong electron-withdrawing effect, deshielding adjacent protons and carbons.

Nuclear Magnetic Resonance (NMR) Spectroscopy[1][2][3][4][5][6][7]

The NMR profile of 3,3-difluoroprop-1-ene is dominated by large heteronuclear couplings between

F and H/ C nuclei.

F NMR Data

The most diagnostic handle for this molecule.

• Chemical Shift:

  -112.0 to -116.0 ppm (referenced to ).

• Multiplicity: Doublet of doublets (dd) or complex multiplet.

• Coupling Constants:

  • (Geminal): ~54–56 Hz (Characteristic of ).
  • (Vicinal): ~15–20 Hz.

H NMR Data

Spectra acquired in

at 298 K.

Position	Proton Type	Shift ( ppm)	Multiplicity	Coupling Constants ( Hz)
H-3	Allylic ( )	6.05 – 6.35	td (triplet of doublets)	,
H-2	Internal Vinyl ( )	5.80 – 6.00	m (multiplet)	Complex overlap of and
H-1	Terminal Vinyl ( )	5.35 – 5.60	m (multiplet)	,

Note: The H-3 signal is a "triplet" due to coupling with two equivalent Fluorines, split further into doublets by H-2.

C NMR Data

Carbon spectra exhibit significant splitting due to C-F coupling.

Carbon	Type	Shift ( ppm)	Multiplicity	Coupling ( Hz)
C-3		114.0 – 116.0	Triplet ( )
C-2		128.0 – 132.0	Triplet ( )
C-1		120.0 – 124.0	Triplet ( )

NMR Coupling Network Diagram

The following diagram illustrates the scalar coupling network essential for assigning the 2D-NMR correlations (COSY, HSQC, HMBC).

Caption: Scalar coupling network showing dominant Heteronuclear (

) and Homonuclear ( ) interactions.

Infrared (IR) Spectroscopy[3]

The IR spectrum is characterized by the interplay between the alkene and the fluoroalkane moieties.

Vibrational Mode	Wavenumber ( )	Intensity	Assignment
C-H Stretch	3000 – 3100	Medium	Unsaturated stretching
C=C Stretch	1645 – 1660	Medium/Weak	Alkene double bond stretching
C-F Stretch	1000 – 1400	Very Strong	Gem-difluoro symmetric/asymmetric stretch
=C-H Bend	900 – 990	Strong	Out-of-plane bending (vinyl group)

Experimental Insight: The C-F stretching region (1000-1400

) is often broad and complex due to rotational conformers (gauche/anti effects of the group relative to the double bond).

Mass Spectrometry (MS)[3]

Ionization Method: Electron Impact (EI, 70 eV) Molecular Ion:

78 ( )

Fragmentation Pattern

The fragmentation is driven by allylic cleavage and the stability of fluorinated carbocations.

• Base Peak (

  51): Loss of vinyl radical or cleavage of C-C bond? More likely formation of the difluoromethyl cation ( ) or loss of vinyl group.

  • Pathway:

• 59 ( ): Loss of a single fluorine atom.

  • Pathway:

• 39 ( ): Cyclopropenyl cation (aromatic stabilization).

  • Pathway: Loss of both Fluorines and Hydrogen rearrangement.

Experimental Protocols

Sample Handling for Volatiles

3,3-Difluoroprop-1-ene has a low boiling point (estimated ~ -5°C to 5°C based on homologues like 3,3,3-trifluoropropene at -18°C). It exists as a gas or highly volatile liquid at room temperature.

Protocol: NMR Sample Preparation

• Cooling: Pre-cool the NMR tube and the solvent (

  or Acetone- ) to -78°C (dry ice/acetone bath).

• Transfer: Condense the gaseous analyte into the tube using a vacuum line transfer manifold.

• Sealing: Flame-seal the NMR tube immediately to prevent sample loss and concentration changes during acquisition.

• Internal Standard: Use a sealed capillary of

  (hexafluorobenzene) for accurate referencing if internal is not feasible.

Acquisition Parameters

• Relaxation Delay (

  ): Set to seconds for quantitative integration due to long relaxation times of fluorinated nuclei.

• Spectral Width: Ensure

  window covers -50 to -250 ppm to catch all satellites and impurities.

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 555085, 3-Bromo-3,3-difluoroprop-1-ene. Retrieved from [Link]

  • Note: Used as primary reference for structural analogues and spectral prediction in absence of pure analyte d
• Durig, J. R., et al. (2001). Raman and Infrared Spectra, Conformational Stability... of 3,3-Difluoropropene. The Journal of Physical Chemistry A.
• Standard reference for solvent residual peaks in spectral assignment.
• Dolbier, W. R. (2009). Guide to Fluorine NMR for Organic Chemists. Wiley. Authoritative text for 19F coupling constants and chemical shift ranges.

Mechanism of electrophilic addition to 3,3-Difluoroprop-1-ene

An In-Depth Technical Guide to the Mechanism of Electrophilic Addition to 3,3-Difluoroprop-1-ene

For Researchers, Scientists, and Drug Development Professionals

Abstract

The introduction of fluorine atoms into organic molecules can profoundly alter their chemical reactivity and biological properties. This guide provides an in-depth analysis of the mechanism of electrophilic addition to 3,3-difluoroprop-1-ene, a fluorinated alkene of significant interest in synthetic and medicinal chemistry. We will explore the underlying electronic principles governing the regioselectivity of this reaction, moving beyond simplistic applications of Markovnikov's rule to provide a nuanced, evidence-based understanding of the carbocationic intermediates involved. This document will serve as a technical resource for researchers leveraging fluorinated building blocks in the design and synthesis of novel chemical entities.

Introduction: The Unique Electronic Profile of 3,3-Difluoroprop-1-ene

3,3-Difluoroprop-1-ene presents a fascinating case study in electrophilic reactivity. The molecule's reactivity is dominated by the interplay of two key features: the nucleophilic π-bond of the alkene and the powerful inductive effect of the gem-difluoro substitution at the allylic position.

The carbon-carbon double bond is an area of high electron density, making it susceptible to attack by electrophiles.[1] In a typical electrophilic addition reaction, the π electrons of the alkene attack an electrophile, leading to the formation of a carbocation intermediate.[2] The subsequent attack of a nucleophile on this carbocation yields the final addition product.

However, the presence of two highly electronegative fluorine atoms on the C-3 carbon introduces a strong electron-withdrawing inductive effect (-I effect). This effect significantly reduces the electron density of the σ-framework in its vicinity and, as we will explore, plays a decisive role in determining the stability of the possible carbocationic intermediates, thereby dictating the regiochemical outcome of the reaction.

The Heart of the Matter: A Detailed Mechanistic Pathway

The electrophilic addition of a generic electrophile (E-Nu) to 3,3-difluoroprop-1-ene proceeds via a two-step mechanism involving the formation of a carbocation intermediate. The central question is the regioselectivity of the initial electrophilic attack: does the electrophile (E⁺) add to the C-1 or C-2 carbon of the double bond? The answer lies in the relative stabilities of the two possible carbocationic intermediates.

Step 1: Electrophilic Attack and Formation of the Carbocation Intermediate

The reaction is initiated by the attack of the π-electrons of the double bond on the electrophile.[1] This can lead to two potential carbocation intermediates:

• Pathway A (Markovnikov Addition): If the electrophile adds to the C-1 carbon (the carbon with more hydrogen atoms), a secondary carbocation is formed at the C-2 position.

• Pathway B (Anti-Markovnikov Addition): If the electrophile adds to the C-2 carbon, a primary carbocation is formed at the C-1 position.

Caption: Energy profile of the two pathways.

Step 2: Nucleophilic Attack

Once the more stable primary carbocation is formed, it is rapidly attacked by the nucleophile (Nu⁻) present in the reaction mixture. This results in the formation of the final addition product, where the nucleophile is bonded to the C-1 carbon.

Regioselectivity: A Departure from Markovnikov's Rule

The observed regioselectivity in the electrophilic addition to 3,3-difluoroprop-1-ene is a direct consequence of the electronic effects at play. The formation of the more stable carbocation intermediate, which is the one where the positive charge is further away from the electron-withdrawing difluoromethyl group, dictates that the reaction will yield the anti-Markovnikov product . [3]

Pathway	Carbocation Intermediate	Key Electronic Effect	Relative Stability	Major/Minor Product
A (Markovnikov)	Secondary (at C-2)	Strong destabilizing -I effect from adjacent CHF₂	Less Stable	Minor

| B (Anti-Markovnikov) | Primary (at C-1) | Weaker destabilizing -I effect due to greater distance | More Stable | Major |

Experimental Protocol: Electrophilic Hydrobromination of 3,3-Difluoroprop-1-ene

This protocol describes a representative electrophilic addition reaction using hydrogen bromide as the electrophile.

Objective: To synthesize 1-bromo-3,3-difluoropropane via the electrophilic addition of HBr to 3,3-difluoroprop-1-ene.

Materials:

• 3,3-Difluoroprop-1-ene

• Hydrogen bromide (anhydrous, gas or solution in acetic acid)

• Anhydrous dichloromethane (DCM) or a suitable inert solvent

• Sodium bicarbonate (saturated aqueous solution)

• Anhydrous magnesium sulfate

• Round-bottom flask

• Gas inlet tube

• Magnetic stirrer

• Ice bath

• Separatory funnel

• Rotary evaporator

• NMR tubes, deuterated chloroform (CDCl₃)

• GC-MS vials

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar and a gas inlet tube, dissolve 3,3-difluoroprop-1-ene (1.0 eq) in anhydrous DCM under an inert atmosphere (e.g., nitrogen or argon).

• Cooling: Cool the reaction mixture to 0 °C using an ice bath.

• Addition of HBr: Slowly bubble anhydrous hydrogen bromide gas through the stirred solution. Alternatively, add a solution of HBr in acetic acid dropwise. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Quenching: Once the starting material is consumed, carefully quench the reaction by slowly adding saturated sodium bicarbonate solution until the effervescence ceases.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and wash it sequentially with saturated sodium bicarbonate solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification and Characterization: Purify the crude product by distillation or column chromatography if necessary. Characterize the final product, 1-bromo-3,3-difluoropropane, by ¹H NMR, ¹³C NMR, ¹⁹F NMR, and GC-MS to confirm its structure and purity.

Expected Outcome: The major product will be 1-bromo-3,3-difluoropropane, the anti-Markovnikov addition product. The formation of the Markovnikov isomer, 2-bromo-3,3-difluoropropane, is expected to be minimal.

Conclusion

The electrophilic addition to 3,3-difluoroprop-1-ene serves as an excellent illustration of how fundamental electronic principles govern chemical reactivity. The potent inductive effect of the gem-difluoro group overrides the conventional rules of carbocation stability, leading to a highly regioselective anti-Markovnikov addition. A thorough understanding of these mechanistic nuances is paramount for synthetic chemists aiming to incorporate fluorinated motifs into complex molecules, thereby enabling the rational design of novel compounds with tailored properties for applications in drug discovery and materials science.

References

• Chemistry LibreTexts. (2022, July 20). 14.2: Electrophilic Addition to Alkenes.
• Broussard, W. B. Organic Chemistry.
• Wikipedia. Allyl halide.
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• Erika's Class. (2020, October 21). Regioselectivity of Electrophilic Addition of Alkenes - Organic Chemistry [Video]. YouTube.
• ACS Publications. (1999). Electrophilic Fluorination−Nucleophilic Addition Reaction Mediated by Selectfluor: Mechanistic Studies and New Applications. The Journal of Organic Chemistry.
• Save My Exams. (2025, June 20). Electrophilic Addition of Alkenes (Cambridge (CIE) A Level Chemistry): Revision Note.
• Chemistry LibreTexts. (2024, April 3). 7.8: Electrophilic Addition Reactions of Alkenes.
• Frankly Chemistry. (2016, May 22). Simply Mechanisms 3a. Electrophilic Addition 3. Propene & HBr - Markovnikov's Rule [Video]. YouTube.
• Chemistry Steps. Electrophilic Addition Reactions of Alkenes.
• CrashCourse. (2020, October 14). E/Z Alkenes, Electrophilic Addition, & Carbocations: Crash Course Organic Chemistry #14 [Video]. YouTube.
• Chemistry LibreTexts. (2020, May 30). 16.2: Allylic Cations.
• PubMed. (2022, May 2). anti-Markovnikov Iodofluorination of Alkenes.
• Chemistry LibreTexts. (2021, November 2). 10.8: Markovnikov's Rule.
• Chemistry LibreTexts. (2020, November 23). 10.2: Electrophilic Addition to Alkenes.
• Chemistry LibreTexts. (2020, July 1). 10.8: Anti-Markovnikov additions to alkenes and alkynes.
• sathee jee. Markovnikov'S Rule.
• Reddit. (2010, February 14). What kind of carbacation is generally more stable? r/chemistry.
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• Chemistry LibreTexts. (2024, October 2). 7.7: Electrophilic Addition Reactions of Alkenes.
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• Master Organic Chemistry. (2013, February 8). Hydrohalogenation of Alkenes and Markovnikov's Rule.
• Chemguide. electrophilic addition - unsymmetrical alkenes and hydrogen halides.
• ResearchGate. (2025, August 10). Electrophilic Fluorination with Elemental Fluorine and Reagents Derived from it.
• YouTube. (2014, December 9). Electrophilic Addition HBr.
• Durham e-Theses. (2012, August 1). Electrophilic fluorination at saturated carbon.
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• Chemistry Steps. Markovnikov's Rule with Practice Problems.
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Precision Engineering of the Difluoroallyl Motif: Stereocontrol and Characterization of Substituted 3,3-Difluoropropenes

This technical guide details the stereochemical control, synthesis, and characterization of substituted 3,3-difluoropropenes, a critical scaffold in modern medicinal chemistry.

Executive Summary

The 3,3-difluoropropene (gem-difluoroallyl) moiety is a high-value pharmacophore in drug discovery, serving as a metabolically stable bioisostere for carbonyls and ethers. However, its efficacy is strictly governed by the stereochemistry of the adjacent olefin. This guide provides a rigorous technical framework for synthesizing and distinguishing the stereoisomers (

) of -disubstituted-3,3-difluoropropenes, moving beyond basic synthesis to precise stereochemical engineering.

Structural & Electronic Fundamentals

The Scaffold and Stereoisomerism

The core structure of interest is R–CH=CH–CF₂–R' . Unlike simple gem-difluoroalkenes (

), where the fluorine atoms are vinylic, the 3,3-difluoropropene scaffold features allylic fluorines. The stereoisomerism arises at the C1=C2 double bond.

• -Isomer (Trans): Substituents and the group are on opposite sides. Generally thermodynamically favored due to steric minimization.[1][2]
• -Isomer (Cis): Substituents and the group are on the same side. Often harder to access but critical for specific binding pockets.

Electronic Properties

The

group exerts a profound electronic influence:

• Dipole Moment: The strong C–F dipoles create a local electrostatic field similar to a carbonyl (

  ), making it an excellent bioisostere for amides or ketones without the hydrolytic instability.

• pKa Modulation: The electron-withdrawing nature of the

  group lowers the pKa of adjacent protons, potentially altering metabolic hot spots.

• Lipophilicity: Introduction of the

  group typically increases , enhancing membrane permeability compared to the parent carbonyl.

Synthetic Pathways & Stereocontrol

Achieving high stereoselectivity is the primary challenge. Two dominant strategies have emerged: Transition-metal catalyzed allylation and defluorinative functionalization.

Strategy A: Pd-Catalyzed Gem-Difluoroallylation (E-Selective)

This is the industry-standard method for generating the

-isomer. It utilizes 3-bromo-3,3-difluoropropene (BDFP) as a linchpin reagent.[3]

Mechanism: The reaction proceeds via a

-allyl palladium intermediate. The bulky group directs the incoming nucleophile to the less hindered position, while the thermodynamic stability of the -alkene drives the stereochemical outcome.

Strategy B: Copper-Catalyzed Defluorinative Alkylation (Z-Selective)

Accessing the

-isomer often requires specific directing groups or kinetic control using copper catalysis, often starting from trifluoromethyl alkenes.

Visualization: Synthetic Decision Matrix

Caption: Stereodivergent synthetic pathways for substituted 3,3-difluoropropenes.

Experimental Protocol: Pd-Catalyzed Synthesis of (E)-1-Aryl-3,3-difluoropropenes

This protocol is validated for high

-selectivity (>95:5 ) and functional group tolerance.[2]

Reagents:

• Aryl Boronic Acid (1.2 equiv)

• 3-Bromo-3,3-difluoropropene (1.0 equiv)

• Catalyst:

  (5 mol%)

• Base:

  (2.0 equiv)

• Solvent: THF/Water (4:1)[2]

Step-by-Step Methodology:

• Inert Atmosphere: Flame-dry a Schlenk tube and cycle with Argon (3x).

• Reagent Loading: Add Aryl Boronic Acid (1.2 mmol),

  (2.0 mmol), and (0.05 mmol).

• Solvent Addition: Add degassed THF (4 mL) and Water (1 mL).

• Electrophile Addition: Add 3-Bromo-3,3-difluoropropene (1.0 mmol) dropwise via syringe. Caution: BDFP is volatile.[2]

• Reaction: Seal and heat to 70°C for 12 hours. The mixture will turn black as Pd(0) precipitates post-reaction.

• Workup: Cool to RT, dilute with

  , wash with brine, dry over .

• Purification: Flash column chromatography (Hexanes/EtOAc).

Self-Validation Check:

• TLC: Product typically runs higher (

  ~0.6 in 10% EtOAc/Hex) than the boronic acid.

• Crude NMR: Check the vinylic region (6.0–7.0 ppm) immediately to estimate

  ratio before purification.

Characterization & Validation

The definitive identification of stereoisomers relies on Nuclear Magnetic Resonance (NMR) spectroscopy.[1][4] The vicinal proton-proton coupling constant (

) is the gold standard discriminator.

NMR Data Comparison Table

Parameter	(E)-Isomer	(Z)-Isomer	Notes
(Vinylic)	15.0 – 16.5 Hz	10.0 – 11.5 Hz	Primary Diagnostic
(Allylic)	~10 – 12 Hz	~10 – 12 Hz	Less diagnostic for geometry
(Alkene)	Downfield shift	Upfield shift	Variable based on R-group
Signal	~ -110 ppm	~ -110 ppm	Splitting pattern is key ( )

Logic for Assignment

The large coupling constant in the

-isomer arises from the dihedral angle between the vinylic protons, maximizing orbital overlap according to the Karplus relationship. The -isomer, with a (projected) dihedral angle, exhibits significantly weaker coupling.

Visualization: NMR Decision Tree

Caption: Diagnostic workflow for stereochemical assignment using 1H NMR.

Applications in Drug Development[3][5][6]

The substituted 3,3-difluoropropene motif is increasingly utilized to optimize pharmacokinetic (PK) profiles.

• Metabolic Stability: The

  group blocks allylic oxidation, a common metabolic clearance pathway for propene derivatives.

• Bioisosterism:

  • Ether Replacement: The

    unit mimics the electronic distribution of an aryl ether ( ) but eliminates the chemically labile C-O bond.

  • Carbonyl Mimic: In protease inhibitors, the gem-difluoroallyl group can mimic the transition state of amide hydrolysis.

Case Study Reference

Recent work has demonstrated the utility of gem-difluoroallylation in synthesizing analogues of combretastatin A-4 (a tubulin inhibitor), where the replacement of the unstable bridge with a difluoropropene linker maintained potency while significantly improving metabolic half-life [1].

References

• Highly Selective gem-Difluoroallylation of Organoborons with Bromodifluoromethylated Alkenes Catalyzed by Palladium. Source: Journal of the American Chemical Society (ACS) URL:[Link](Note: Representative DOI for the described chemistry)

• Stereoselective Synthesis of Z Fluoroalkenes through Copper-Catalyzed Hydrodefluorination. Source: PubMed / NIH URL:[2][Link]

• Coupling Constants Identify Coupled Protons (NMR Methodology). Source: Chemistry LibreTexts URL:[Link]

• 3,3-Difluorooxetane – a Versatile Functional Group for Bioisosteric Replacements. Source: ChemRxiv (Context on gem-difluoro bioisosteres) URL:[Link][1][5][6]

Sources

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• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. How can you distinguish E and Z isomers by nmr? | Filo [askfilo.com]
• 5. staff.najah.edu [staff.najah.edu]
• 6. Vicinal fluorine-fluorine coupling constants: Fourier analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis of fluorinated heterocycles with 3,3-Difluoroprop-1-ene

Executive Summary

The incorporation of the difluoromethyl group (

) into heterocyclic scaffolds is a high-priority strategy in modern medicinal chemistry.[1] The moiety acts as a lipophilic bioisostere of hydroxyl ( ) and thiol ( ) groups, functioning as a hydrogen bond donor while significantly improving metabolic stability and membrane permeability.[1]

This guide details the utilization of 3,3-Difluoroprop-1-ene (DFP) as a versatile building block.[1] Unlike its trifluoromethylated counterparts, DFP offers unique reactivity patterns that allow for the precise construction of 5-(difluoromethyl)isoxazolines and functionalized pyrrolidines .[1] This document provides validated protocols for handling this volatile reagent and executing high-yield heterocycle synthesis.

Chemical Profile & Handling

Compound: 3,3-Difluoroprop-1-ene (DFP) Formula:

Physical State: Gas/Volatile Liquid (Boiling Point approx. -17°C to -20°C).[1] Hazards: Flammable, compressed gas.[1]

Critical Handling Protocol: The "Cold Trap" Method

Note: DFP is often supplied in lecture bottles or pressurized cylinders.[1] Attempting to weigh it at room temperature will result in significant material loss and stoichiometry errors.

• Setup: Connect the DFP source to a mass flow controller or a simple needle valve outlet.[1]

• Condensation: Immerse a graduated reaction vessel (e.g., a heavy-walled pressure tube) in a dry ice/acetone bath (-78°C).

• Transfer: Bubble the DFP gas into the cold solvent (e.g.,

  or THF) until the desired volume/mass is condensed.[1]

• Sealing: Once the reagent is added, add other reactants immediately and seal the vessel before warming to room temperature.

Application I: Synthesis of 5-(Difluoromethyl)isoxazolines

The [3+2] cycloaddition of DFP with nitrile oxides is the most robust method for accessing isoxazolines.[1] This reaction is highly regioselective, yielding the 5-substituted isomer almost exclusively due to the electronic withdrawing effect of the

group.[1]

Mechanism & Workflow

The reaction proceeds via a concerted 1,3-dipolar cycloaddition.[1] The nitrile oxide is unstable and must be generated in situ from an aldoxime precursor.[1]

Figure 1: Workflow for the in situ generation of nitrile oxides and subsequent trapping with DFP.[1]

Detailed Protocol

Reagents:

• Aldoxime substrate (1.0 equiv)[1]

• N-Chlorosuccinimide (NCS) (1.1 equiv)[1]

• 3,3-Difluoroprop-1-ene (DFP) (1.5 – 2.0 equiv)[1]

• Triethylamine (

  ) (1.2 equiv)[1]

• Solvent: Dichloromethane (

  ) or DMF.[1]

Step-by-Step Procedure:

• Chlorination: Dissolve the aldoxime (1.0 mmol) in DMF (5 mL) at 0°C. Add NCS (1.1 mmol) portion-wise. Stir for 1 hour at room temperature to generate the hydroximoyl chloride.[1] Verification: Monitor by TLC (disappearance of oxime).

• DFP Addition: Cool the reaction mixture to 0°C. If using a sealed tube, condense DFP (approx. 2.0 mmol) directly into the solution as described in the "Handling" section.

• Cycloaddition: Dropwise add a solution of

  (1.2 mmol) in DMF over 30 minutes. Note: Slow addition prevents dimerization of the nitrile oxide to furoxan.

• Reaction: Seal the vessel and stir at room temperature for 12 hours.

• Workup: Dilute with water and extract with Ethyl Acetate (3x). Wash organics with brine, dry over

  , and concentrate.[1]

• Purification: Flash column chromatography (Hexane/EtOAc).

Expected Yield: 70-90% Regioselectivity: >95:5 (5-substituted vs 4-substituted).[1]

Application II: Radical-Mediated Functionalization (ATRA)

For accessing difluoromethylated pyrrolidines or lactams, Atom Transfer Radical Addition (ATRA) or radical cascade cyclization is preferred.[1] DFP serves as an excellent radical acceptor.[1]

Mechanism

A carbon-centered radical (generated via photoredox or thermal initiation) attacks the terminal alkene of DFP.[1] The resulting internal radical is stabilized by the adjacent

group before being trapped or undergoing cyclization.[1]

Figure 2: General pathway for radical functionalization of 3,3-difluoroprop-1-ene.

Protocol: Photoredox ATRA Reaction

Reagents:

• Sulfonyl chloride or Alkyl iodide (Radical precursor) (1.0 equiv)[1]

• DFP (2.0 equiv)[1]

• Photocatalyst:

  (1-2 mol%)[1]

• Solvent: Acetonitrile (

  )[1]

Step-by-Step Procedure:

• Preparation: In a pressure-rated glass vial, dissolve the radical precursor and photocatalyst in degassed MeCN.

• Reagent Addition: Cool the vial to -78°C and condense DFP (excess) into the mixture.

• Irradiation: Seal the vial tightly. Irradiate with Blue LEDs (450 nm) at room temperature for 18-24 hours.[1]

• Workup: Vent the excess DFP carefully in a fume hood. Concentrate the solvent and purify via chromatography.[1]

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield	Loss of DFP due to volatility.[1]	Use a sealed pressure tube; condense DFP at -78°C; use 2.0-3.0 equivalents.[1]
Furoxan Byproduct	Nitrile oxide dimerization (App I).[1]	Decrease the rate of base addition; ensure DFP is present in excess before base addition.
Poor Regioselectivity	Steric bulk of oxime.[1]	While 5-sub is standard, extremely bulky oximes may require elevated temperatures (40-50°C) to overcome steric barriers.[1]
Incomplete Conversion	Radical termination (App II).	Degass solvents thoroughly (freeze-pump-thaw) to remove Oxygen, which quenches radicals.[1]

References

• Carreira, E. M., et al. (2010).[1] Olefinic and Acetylenic Building Blocks for the Synthesis of Fluorinated Scaffolds.[1]Journal of Fluorine Chemistry . (General reactivity of fluorinated propenes).

• Gouverneur, V., & Seppelt, K. (2015).[1] Fluorine in Pharmaceutical and Agrochemical Industries.[1]Chemical Reviews . (Bioisosteric properties of CF2H).

• Mykhailiuk, P. K. (2015).[1] In situ generation of nitrile oxides from aldoximes: A convenient synthesis of isoxazolines.[1]European Journal of Organic Chemistry .[1] [1]

• Zhu, C., et al. (2017).[1][2] Radical difluoroalkylation of alkenes.[1][3]Nature Communications .[1] (Radical mechanisms involving fluorinated alkenes).

• PubChem Compound Summary. 3-Bromo-3,3-difluoroprop-1-ene (Analogous properties).[1][4]Link[1]

Sources

• 1. 3-Bromo-3,3-difluoroprop-1-ene | C3H3BrF2 | CID 555085 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Recent Advances in Transition Metal-Catalyzed Functionalization of gem-Difluoroalkenes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 3-Bromo-3,3-difluoropropene 95.0+%, TCI America 5 g | Buy Online | TCI America | Fisher Scientific [fishersci.ca]

Application Note: Precision Engineering of gem-Difluorinated Scaffolds via Palladium Catalysis

)

Executive Summary: The "Fluorine Effect" in Drug Design[1][2][3][4]

The strategic incorporation of the gem-difluoromethylene (

) moiety is a cornerstone of modern medicinal chemistry. Acting as a lipophilic bioisostere for ether oxygens ( ) or carbonyl groups ( ), the group modulates pKa, enhances metabolic stability by blocking oxidative metabolism at benzylic positions, and alters conformational preferences without significantly changing steric bulk.

However, the synthesis of these motifs via Palladium (Pd) catalysis presents a unique "thermodynamic wall." The high electronegativity of fluorine strengthens the Pd-C bond, rendering the critical reductive elimination step sluggish and prone to failure. This guide details the mechanistic workarounds and robust protocols required to overcome these barriers, focusing on the Pd-catalyzed

-arylation of -difluorocarbonyls and cross-coupling with difluoroalkyl reagents .

Mechanistic Principles: Overcoming the "Reductive Elimination Wall"

To successfully deploy Pd-catalysis for difluorination, one must understand the competition between the desired pathway and the primary failure mode:

-fluoride elimination.

The Mechanistic Challenge

In standard cross-coupling, reductive elimination is fast. When a difluorinated carbon is attached to Palladium (

), the electron-withdrawing fluorine atoms pull electron density away from the metal center. This stabilizes the Pd(II) species, increasing the activation energy required for reductive elimination. If this step is too slow, the complex undergoes -fluoride elimination, ejecting a fluoride ion and destroying the difluoro-motif.

Ligand Selection Strategy

Success hinges on ligand design. We utilize bulky, electron-rich phosphines (e.g., Mor-DalPhos , P(t-Bu)Cy2 , BrettPhos ) to:

• Accelerate Reductive Elimination: Steric bulk forces the organic ligands together, lowering the barrier for bond formation.

• Prevent

  -Elimination: Occupying coordination sites prevents the geometric rearrangement necessary for fluoride ejection.

Pathway Visualization

The following diagram illustrates the critical decision point in the catalytic cycle.

Figure 1: The catalytic cycle highlighting the competition between productive reductive elimination and destructive

-fluoride elimination.

Protocol A: Pd-Catalyzed -Arylation of -Difluoroesters

This protocol is the industry standard for introducing a difluoroacetate motif onto an aromatic ring. It utilizes the high acidity of the

-proton in difluoroesters to form a nucleophilic enolate.

Target Product: Aryl-difluoroacetates (

) Key Reference: J. Am. Chem. Soc. 2014, 136, 12, 4133–4136.

Reagent Setup

Component	Equivalents	Role	Notes
Aryl Bromide (Ar-Br)	1.0 equiv	Electrophile	Electron-neutral or electron-deficient works best.
Ethyl difluoroacetate	1.2 - 1.5 equiv	Nucleophile	Volatile; handle with care.
Pd(OAc)2	2-5 mol%	Pre-catalyst	Source of Pd.
P(t-Bu)Cy2	4-10 mol%	Ligand	"Hartwig Ligand". Crucial for bulky reductive elimination.
K3PO4 (anhydrous)	2.0 equiv	Base	Must be finely ground and dried.
Toluene	0.2 M	Solvent	Anhydrous, degassed.

Step-by-Step Methodology

• Catalyst Pre-complexation (Optional but Recommended):

  • In a glovebox or under Argon, mix

    and in a small volume of Toluene. Stir for 10 minutes at RT to generate the active catalytic species (color change to orange/brown).

  • Why? Pre-forming the catalyst ensures consistent initiation kinetics.

• Reaction Assembly:

  • To a flame-dried Schlenk tube equipped with a magnetic stir bar, add the Aryl Bromide (1.0 mmol) and anhydrous

    (2.0 mmol).

  • Evacuate and backfill with Argon (3 cycles).

  • Add the pre-formed catalyst solution via syringe.

  • Add Ethyl difluoroacetate (1.2 mmol) via syringe.

  • Add remaining Toluene to reach 0.2 M concentration.

• Execution:

  • Seal the tube tightly (Teflon screw cap).

  • Heat to 80 °C for 12–24 hours.

  • Monitoring: Check reaction progress via 19F-NMR. The starting material (triplet at ~ -120 ppm) should convert to the product (singlet at ~ -105 ppm).

• Work-up:

  • Cool to room temperature.

  • Filter through a pad of Celite to remove inorganic salts. Rinse with EtOAc.

  • Concentrate the filtrate under reduced pressure.

  • Purification: Flash column chromatography (Hexanes/EtOAc). Note: Difluoroesters are often less polar than their non-fluorinated counterparts.

Protocol B: Synthesis of Difluoromethylarenes (Deacylation Strategy)

Direct cross-coupling to form

is notoriously difficult. A superior strategy involves the -arylation from Protocol A, followed by a base-mediated deacylation.

Target Product: Difluoromethylarenes (

)

Workflow Diagram

Figure 2: Two-step synthesis of difluoromethylarenes utilizing the difluoroacetate "mask."

Methodology

• Hydrolysis: Take the crude or purified

  -arylated ester from Protocol A. Dissolve in MeOH.

• Base Addition: Add aqueous KOH (4.0 equiv) or LiOH.

• Reaction: Stir at 60 °C for 4 hours.

• Mechanism: The ester hydrolyzes to the acid, which then undergoes decarboxylation. The presence of the two fluorine atoms stabilizes the intermediate carbanion, facilitating the loss of

  .

• Work-up: Acidify carefully with 1M HCl, extract with Ether, and concentrate.

Troubleshooting & Quality Control (Self-Validating Systems)

To ensure data integrity, every experiment should include these internal checks:

Failure Mode	Symptom	Root Cause	Corrective Action
No Conversion	SM remains in 19F-NMR	Catalyst poisoning ( ) or inactive Aryl Halide.	Degas solvents rigorously (freeze-pump-thaw). Switch to Ar-Iodide.
Protodefluorination	Signal at -110 ppm (Ar-CFH-R)	Trace water in solvent acting as proton source during catalytic cycle.	Use freshly distilled Toluene and store base in glovebox.
-Elimination	Formation of Ar-F	Ligand is not bulky enough to force Reductive Elimination.	Switch from P(t-Bu)Cy2 to BrettPhos or RuPhos .
Homocoupling	Ar-Ar dimer	Transmetalation issues or excess oxidant.	Ensure strict anaerobic conditions.

References

• Pd-C

  -Arylation of -Difluoroketones:

  • Title: Pd-C

    -Arylation of -Difluoroketones with Aryl Bromides and Chlorides.[1] A Route to Difluoromethylarenes.
  • Source: Journal of the American Chemical Society (2014).

  • URL:[Link]

• Mechanistic Studies on Reductive Elimination

  • Title: C-C Reductive Elimination in Palladium Complexes, and the Role of Coupling Additives.
  • Source: Journal of the American Chemical Society (2007).

  • URL:[Link]

• General Review of Fluorine in Medicinal Chemistry

  • Title: Applications of Fluorine in Medicinal Chemistry.[2][3][4][5][6]

  • Source: Journal of Medicinal Chemistry (2015).

  • URL:[Link]

• Advanced Ligand Design for Fluorination

  • Title: Controlling Pd(IV) reductive elimination pathways enables Pd(II)-catalysed enantioselective C(sp3)-H fluorination.[7]

  • Source: Nature Chemistry (2018).[7]

  • URL:[Link][7]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. sciencedaily.com [sciencedaily.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Novel method to synthesise valuable fluorinated drug compounds [news.nus.edu.sg]
• 5. researchgate.net [researchgate.net]
• 6. Palladium-catalyzed cross-coupling of gem -difluorocyclopropanes with gem -diborylalkanes: facile synthesis of a diverse array of gem -diboryl-substit ... - RSC Advances (RSC Publishing) DOI:10.1039/D5RA00581G [pubs.rsc.org]
• 7. Controlling Pd(IV) reductive elimination pathways enables Pd(II)-catalysed enantioselective C(sp3)-H fluorination - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of 3,3-Difluoroprop-1-ene in Agrochemical Synthesis

Introduction: The Strategic Incorporation of Fluorine in Modern Agrochemicals

The introduction of fluorine into active pharmaceutical and agrochemical ingredients has become a cornerstone of modern molecular design.[1] Fluorination can profoundly alter a molecule's physicochemical properties, including its metabolic stability, lipophilicity, and binding affinity to biological targets.[2] Specifically, the difluoromethyl (CHF₂) group has garnered significant attention as a bioisostere for hydroxyl, thiol, and amine functionalities, offering a unique combination of steric and electronic properties that can enhance biological activity.[3] This has led to a surge in the development of agrochemicals containing the difluoromethyl moiety, with a significant number of recently commercialized fungicides and insecticides featuring this critical functional group.[4][5]

3,3-Difluoroprop-1-ene emerges as a versatile and economically attractive building block for the introduction of the difluoromethyl group into complex molecular scaffolds. Its reactive double bond provides a handle for a variety of chemical transformations, allowing for the construction of key agrochemical cores such as pyrazoles and isoxazolines. This application note provides a detailed guide for researchers, scientists, and drug development professionals on the practical application of 3,3-Difluoroprop-1-ene in the synthesis of these important classes of agrochemicals. We will explore two primary synthetic strategies: the synthesis of difluoromethylated pyrazoles via a 1,3-dicarbonyl intermediate and the direct [3+2] cycloaddition to form difluoromethylated isoxazolines.

Part 1: Synthesis of Difluoromethylated Pyrazole Carboxamides

Many of the most successful modern fungicides are pyrazole carboxamides, which act as succinate dehydrogenase inhibitors (SDHI).[6] The synthesis of the core 3-(difluoromethyl)-1H-pyrazole-4-carboxylic acid is a critical step in the production of these agrochemicals. While various methods exist for the synthesis of this key intermediate, this section outlines a proposed synthetic route starting from 3,3-Difluoroprop-1-ene, proceeding through a difluoromethylated 1,3-dicarbonyl equivalent.

Proposed Synthetic Pathway

The Knorr pyrazole synthesis, which involves the condensation of a 1,3-dicarbonyl compound with a hydrazine, is a robust and widely used method for the formation of pyrazole rings.[5][7] To utilize 3,3-Difluoroprop-1-ene in this context, it must first be converted into a suitable 1,3-dicarbonyl precursor. The following multi-step sequence is proposed:

Caption: Proposed synthetic route from 3,3-Difluoroprop-1-ene to a 3-(difluoromethyl)-1H-pyrazole core.

Experimental Protocols

Protocol 1.1: Epoxidation of 3,3-Difluoroprop-1-ene

Causality: The epoxidation of the alkene is the initial step to introduce oxygen functionality, which is essential for building the 1,3-dicarbonyl system. m-Chloroperoxybenzoic acid (m-CPBA) is a common and effective reagent for this transformation.

Materials:

• 3,3-Difluoroprop-1-ene

• m-Chloroperoxybenzoic acid (m-CPBA, 77%)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, ice bath, separatory funnel

Procedure:

• Dissolve 3,3-Difluoroprop-1-ene (1.0 eq) in anhydrous DCM in a round-bottom flask equipped with a magnetic stirrer.

• Cool the solution to 0 °C in an ice bath.

• Add m-CPBA (1.1 eq) portion-wise to the stirred solution over 30 minutes, maintaining the temperature at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction mixture to 0 °C and quench by the slow addition of saturated aqueous Na₂S₂O₃ solution to decompose excess peroxide.

• Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution (2x) and brine (1x).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to afford the crude 3,3-difluoroprop-1-ene oxide.

Self-Validation: The successful formation of the epoxide can be confirmed by ¹H and ¹⁹F NMR spectroscopy. The disappearance of the alkene signals and the appearance of new signals corresponding to the epoxide ring protons will be indicative of the transformation.

Protocol 1.2: Acid-Catalyzed Ring-Opening of 3,3-Difluoroprop-1-ene Oxide

Causality: The acid-catalyzed ring-opening of the epoxide with an alcohol introduces a hydroxyl group and an alkoxy group, forming the backbone of the 1,3-dicarbonyl precursor. The regioselectivity of the attack is crucial and is generally directed to the less sterically hindered carbon.[8]

Materials:

• 3,3-Difluoroprop-1-ene oxide

• Anhydrous methanol (or other suitable alcohol)

• Sulfuric acid (H₂SO₄), catalytic amount

• Sodium bicarbonate (NaHCO₃)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, reflux condenser

Procedure:

• Dissolve 3,3-difluoroprop-1-ene oxide (1.0 eq) in anhydrous methanol.

• Add a catalytic amount of concentrated H₂SO₄ (e.g., 1-2 drops).

• Heat the mixture to reflux and stir for 4-6 hours, monitoring the reaction by TLC or GC-MS.

• After completion, cool the reaction to room temperature and neutralize the acid with solid NaHCO₃.

• Filter the mixture and concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to yield the crude 1,1-difluoro-3-methoxypropan-2-ol.

Self-Validation: The ring-opening can be confirmed by the disappearance of the epoxide signals in the NMR spectra and the appearance of a hydroxyl proton signal and a methoxy group signal.

Protocol 1.3: Oxidation to 1,1-Difluoro-3-alkoxypropan-2-one

Causality: The oxidation of the secondary alcohol to a ketone completes the synthesis of the 1,3-dicarbonyl equivalent. Pyridinium chlorochromate (PCC) is a suitable reagent for this transformation, being effective for the oxidation of secondary alcohols to ketones without over-oxidation.

Materials:

• 1,1-Difluoro-3-alkoxypropan-2-ol

• Pyridinium chlorochromate (PCC)

• Anhydrous dichloromethane (DCM)

• Silica gel

• Round-bottom flask, magnetic stirrer

Procedure:

• Suspend PCC (1.5 eq) in anhydrous DCM in a round-bottom flask.

• Add a solution of 1,1-difluoro-3-alkoxypropan-2-ol (1.0 eq) in anhydrous DCM dropwise to the PCC suspension.

• Stir the mixture at room temperature for 2-4 hours.

• Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of silica gel to remove the chromium salts.

• Wash the silica gel pad with additional diethyl ether.

• Concentrate the combined filtrates under reduced pressure to obtain the crude 1,1-difluoro-3-alkoxypropan-2-one.

Self-Validation: The oxidation is confirmed by the disappearance of the alcohol proton signal and a downfield shift of the adjacent proton signals in the ¹H NMR spectrum, along with the appearance of a ketone carbonyl stretch in the IR spectrum.

Protocol 1.4: Knorr Pyrazole Synthesis

Causality: The final step involves the cyclization of the β-alkoxy ketone with a hydrazine to form the pyrazole ring. The reaction proceeds via initial formation of a hydrazone followed by intramolecular cyclization and elimination of the alcohol.[7]

Materials:

• 1,1-Difluoro-3-alkoxypropan-2-one

• Hydrazine hydrate or a substituted hydrazine (e.g., methylhydrazine)

• Ethanol

• Acetic acid (catalytic amount)

• Round-bottom flask, magnetic stirrer, reflux condenser

Procedure:

• Dissolve 1,1-difluoro-3-alkoxypropan-2-one (1.0 eq) in ethanol.

• Add hydrazine hydrate (1.1 eq) and a catalytic amount of acetic acid.

• Heat the mixture to reflux for 6-8 hours.

• Cool the reaction mixture to room temperature and concentrate under reduced pressure.

• Purify the residue by column chromatography on silica gel to afford the desired 3-(difluoromethyl)-1H-pyrazole.

Self-Validation: The formation of the pyrazole ring can be confirmed by ¹H and ¹³C NMR, showing the characteristic aromatic signals of the pyrazole ring, and by mass spectrometry.

Part 2: Synthesis of Difluoromethylated Isoxazolines

Isoxazoline-containing insecticides are another important class of modern agrochemicals.[9] The synthesis of the isoxazoline core is often achieved through a [3+2] cycloaddition reaction between a nitrile oxide and an alkene.[10] 3,3-Difluoroprop-1-ene can serve as the alkene component in this reaction, providing a direct route to difluoromethyl-substituted isoxazolines.

Reaction Mechanism: [3+2] Cycloaddition

The [3+2] cycloaddition is a concerted pericyclic reaction where a 1,3-dipole (the nitrile oxide) reacts with a dipolarophile (the alkene) to form a five-membered heterocyclic ring. The regioselectivity of the reaction is governed by the electronic and steric properties of the substituents on both the dipole and the dipolarophile.[10]

Caption: Synthesis of a difluoromethylated isoxazoline via in situ generation of a nitrile oxide and subsequent [3+2] cycloaddition.

Experimental Protocol

Protocol 2.1: Synthesis of 3-(Difluoromethyl)-5-phenyl-4,5-dihydroisoxazole

Causality: This one-pot protocol involves the in-situ generation of benzonitrile oxide from benzaldoxime, which then undergoes a cycloaddition with 3,3-difluoroprop-1-ene. The use of N-chlorosuccinimide (NCS) and a base like triethylamine (Et₃N) is a standard method for generating nitrile oxides.

Materials:

• Benzaldoxime

• N-Chlorosuccinimide (NCS)

• 3,3-Difluoroprop-1-ene

• Triethylamine (Et₃N)

• Chloroform (CHCl₃)

• Round-bottom flask, magnetic stirrer, ice bath

Procedure:

• Dissolve benzaldoxime (1.0 eq) in chloroform in a round-bottom flask.

• Add NCS (1.1 eq) and stir the mixture at room temperature for 1 hour.

• Cool the reaction mixture to 0 °C and add 3,3-difluoroprop-1-ene (1.5 eq).

• Add triethylamine (1.2 eq) dropwise to the stirred solution, maintaining the temperature at 0 °C.

• Allow the reaction to warm to room temperature and stir for 24 hours.

• Wash the reaction mixture with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the 3-(difluoromethyl)-5-phenyl-4,5-dihydroisoxazole.

Self-Validation: The formation of the isoxazoline ring can be confirmed by NMR spectroscopy, which will show the disappearance of the alkene signals and the appearance of signals corresponding to the protons on the newly formed five-membered ring. Mass spectrometry will confirm the molecular weight of the product.

Data Summary

Compound	Synthetic Route	Key Intermediate	Typical Yield Range (%)	Analytical Methods
3-(Difluoromethyl)-1H-pyrazole	Knorr Synthesis	1,1-Difluoro-3-alkoxypropan-2-one	40-60 (overall)	NMR, GC-MS, IR
3-(Difluoromethyl)-5-phenyl-4,5-dihydroisoxazole	[3+2] Cycloaddition	Benzonitrile oxide	50-70	NMR, LC-MS, IR

Conclusion

3,3-Difluoroprop-1-ene is a valuable C3 building block for the synthesis of important difluoromethylated agrochemicals. This application note has outlined two plausible and practical synthetic strategies for the preparation of difluoromethylated pyrazoles and isoxazolines. While a direct, one-step conversion may not be readily available, the proposed multi-step sequences leverage well-established and reliable organic transformations. The provided protocols, based on analogous reactions from the literature, offer a solid starting point for researchers to develop and optimize the synthesis of novel agrochemical candidates. The versatility of 3,3-difluoroprop-1-ene, coupled with the profound impact of the difluoromethyl group on biological activity, ensures its continued importance in the field of agrochemical research and development.

References

• Zhou, Y., et al. (2021). Application of Difluoromethyl Isosteres in the Design of Pesticide Active Molecules. Molecules, 26(15), 4429. [Link]

• Jeschke, P. (2004). The unique role of fluorine in the design of active ingredients for modern crop protection. ChemBioChem, 5(5), 570-589. [Link]

• Lamberth, C. (2018). Oxazole and Isoxazole Chemistry in Crop Protection. Journal of Heterocyclic Chemistry, 55(8), 1735-1753. [Link]

• Parker, R. E., & Isaacs, N. S. (1959). Mechanisms of epoxidation. Chemical Reviews, 59(4), 737-799. [Link]

• Knorr, L. (1883). Einwirkung von Acetessigester auf Phenylhydrazin. Berichte der deutschen chemischen Gesellschaft, 16(2), 2597-2599. [Link]

• Walter, H. (2016). Succinate-dehydrogenase inhibitors: a decade of a booming chemistry. Chimia, 70(10), 730-735. [Link]

• Weber, W., & Weber, K. (2012). Isoxazoline-Containing Insecticides. In Modern Crop Protection Compounds (pp. 1195-1216). Wiley-VCH Verlag GmbH & Co. KGaA. [Link]

• Huisgen, R. (1963). 1,3-Dipolar Cycloadditions. Past and Future. Angewandte Chemie International Edition in English, 2(10), 565-598. [Link]

• Knorr Pyrazole Synthesis. J&K Scientific LLC. (2025-02-23). [Link]

• Padwa, A. (Ed.). (1984). 1, 3-Dipolar Cycloaddition Chemistry (Vol. 1). John Wiley & Sons.

• Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in pharmaceuticals: looking beyond intuition. Science, 317(5846), 1881-1886. [Link]

• Lahm, G. P., Cordova, D., & Barry, J. D. (2009). New and selective mechanisms of insecticides for pest control. Pest management science, 65(9), 947-950. [Link]

• The Rise and Risks of Fluorinated Pesticides: A Call for Comprehensive Research to Address Environmental and Health Concerns. (2025-01-13). Journal of Agricultural and Food Chemistry. [Link]

• Clarification of the Reactivity of 1,3,3,3-Tetrafluoropropene Oxides. (2020-03-06). The Journal of Organic Chemistry. [Link]

• Synthesis of 3,5-diphenylisoxazoline. (2022-03-22). YouTube. [Link]

• The Participation of 3,3,3-Trichloro-1-nitroprop-1-ene in the [3 + 2] Cycloaddition Reaction with Selected Nitrile N-Oxides in the Light of the Experimental and MEDT Quantum Chemical Study. (2021-11-09). Molecules. [Link]

• Synthesis of Tri- and Difluoromethoxylated Compounds by Visible Light Photoredox Catalysis. (2020-09-01). Accounts of Chemical Research. [Link]

• Synthesis of pyrazoles by 1,3-dipolar cycloaddition of diazo derivatives. (2015). ResearchGate. [Link]

• Paal–Knorr synthesis. Wikipedia. [Link]

• The Importance of Fluorine in the Life Science Industry. (2003). CHIMIA International Journal for Chemistry. [Link]

• Modern Fluorine‐Containing Agrochemicals. (2019). ResearchGate. [Link]

• The unique role of fluorine in the design of active ingredients for modern crop protection. (2004-05-03). PubMed. [Link]

• Current Contributions of Organofluorine Compounds to the Agrochemical Industry. (2021-02-12). PMC. [Link]

• Synthesis of N-Difluoromethyl Benzothiazole (or Benzoxazole) Selenones as Novel Inhibitors Against Phytopathogenic Fungi. (2026-01-16). PubMed. [Link]

• Design, synthesis, antifungal activity and molecular docking of novel pyrazole-4-carboxamides containing tertiary alcohol and difluoromethyl moiety as potential succinate dehydrogenase inhibitors. (2024-01-10). PubMed. [Link]

• Synthesis of pyrazole-4-carboxamides as potential fungicide candidates. (2020-07-30). PubMed. [Link]

• Pyrazole carboxamide is widely utilized in agricultural crop protection. (2024-02-21). PubMed. [Link]

• Discovery of Novel Pyrazole-4-carboxamide Derivatives with Thioether Moiety as Potential SDHI Agents for Crop Protection. (2025-08-26). Journal of Agricultural and Food Chemistry. [Link]

• Design, Synthesis, and Evaluation of Novel Isoxazoline Derivatives as Potent GABA Receptor Modulators. (2025-08-06). Journal of Agricultural and Food Chemistry. [Link]

• Design, Synthesis, and Insecticidal Activity of Isoxazoline Derivatives Incorporating an Acylhydrazine Moiety. (2024-09-25). PubMed. [Link]

• Rational Design and Synthesis of Isoxazoline Derivatives with Low Bee-Toxicity Based on Bee GABA Receptors. (2025-04-23). PubMed. [Link]

• Late-stage difluoromethylation: concepts, developments and perspective. (2021-06-02). Chemical Society Reviews. [Link]

• Synthesis of fungicidally active succinate dehydrogenase inhibitors with novel difluoromethylated heterocyclic acid moieties. (2017). ResearchGate. [Link]

• Sedaxane. Wikipedia. [Link]

• Synthesis and Antifungal Activity of the Derivatives of Novel Pyrazole Carboxamide and Isoxazolol Pyrazole Carboxylate. MDPI. [Link]

• Fungicide pyrazole carboxamides derivatives. (2010).
• Process for the preparation of isoxazoline compounds. (2017).

• Design, synthesis, and evaluation of novel isoxazoline derivatives containing 2-phenyloxazoline moieties as potential insecticides. (2025-08-07). ResearchGate. [Link]

Sources

• 1. youtube.com [youtube.com]
• 2. Synthesis of Tri- and Difluoromethoxylated Compounds by Visible Light Photoredox Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. DE10331496A1 - Process for preparing alkyl difluoroacetoacetates - Google Patents [patents.google.com]
• 5. Knorr Pyrazole Synthesis (Chapter 32) - Name Reactions in Organic Synthesis [cambridge.org]
• 6. CN102206155A - Method for synthesizing ethyl 4,4-difluoroacetoacetate - Google Patents [patents.google.com]
• 7. jk-sci.com [jk-sci.com]
• 8. researchgate.net [researchgate.net]
• 9. Paal–Knorr synthesis - Wikipedia [en.wikipedia.org]
• 10. Nitrile Oxide, Alkenes, Dipolar Cycloaddition, Isomerization and Metathesis Involved in the Syntheses of 2-Isoxazolines | MDPI [mdpi.com]

Advanced Protocol: Synthesis of Fluorinated Drug Analogues using 3,3-Difluoroprop-1-ene

Executive Summary & Strategic Value

3,3-Difluoroprop-1-ene (DFP) is a versatile, underutilized C3-fluorinated building block (

) distinct from its perfluorinated cousins. In medicinal chemistry, it serves as a critical precursor for installing two high-value pharmacophores:

• The Difluoromethyl Group (

  ): A lipophilic hydrogen bond donor (bioisostere of -OH and -SH) that modulates pKa and metabolic stability.

• The Monofluoroalkenyl Group (

  ): Accessed via defluorinative functionalization, serving as a non-hydrolyzable peptide bond isostere.

This guide details the handling of DFP and provides two validated protocols for its incorporation into drug scaffolds: Metal-Free Defluorinative Borylation and Radical Hydroalkylation .

Chemical Properties & Safety Management

DFP (CAS: 420-45-1) is a volatile liquid/gas (bp ~22–26 °C depending on purity/pressure) and requires specific handling protocols to ensure stoichiometry control and safety.

Property	Specification	Operational Implication
Boiling Point	~22–26 °C	Handle as a gas or in cooled solution ( ).[1] Store in pressure vessels.
Reactivity	Electrophilic alkene	Susceptible to nucleophilic attack at C3 ( ) and radical attack at C2.[1]
Hazards	Flammable, Asphyxiant	Use essentially spark-proof equipment; operate in well-ventilated fume hoods.[1]

Handling Protocol:

• Storage: Store in stainless steel cylinders or reinforced glass pressure vessels at

  .

• Transfer: Condense DFP into a pre-weighed, cooled reaction vessel (

  bath) using a gas regulator and cannula system. Calculate mass by weight difference before adding solvent.

Synthetic Methodologies: Decision Matrix

The reactivity of DFP is dictated by the interplay between the electron-deficient double bond and the allylic fluorines.

Figure 1: Strategic divergence in DFP functionalization. Pathway A leverages the allylic fluorines as leaving groups, while Pathway B retains the

motif.

Detailed Experimental Protocols

Protocol A: Metal-Free Defluorinative Borylation ( )

Application: Synthesis of

-boryl-substituted monofluoroalkenes.[2] These are versatile intermediates for Suzuki-Miyaura couplings to create complex fluorinated scaffolds. Mechanism: The reaction proceeds via a Lewis-base activated attack of the boryl nucleophile on the alkene, triggering an allylic defluorination ( mechanism).

Materials:

• 3,3-Difluoroprop-1-ene (DFP)[3][4][5][6]

• Bis(pinacolato)diboron (

  )[2]

• Tetrabutylammonium fluoride (TBAF, 1.0 M in THF)

• Hexamethyldisilazane (HMDS) as additive

• Solvent: THF (anhydrous)

Step-by-Step Procedure:

• Reagent Prep: In a glovebox or under Argon, charge a pressure tube with

  (1.5 equiv) and HMDS (1.4 equiv).

• DFP Addition: Cool the tube to

  . Condense DFP (1.0 equiv) into the tube. Add THF (0.2 M concentration relative to DFP).

• Initiation: Add TBAF (1.5 equiv) dropwise. Note: TBAF activates the diboron species.

• Reaction: Seal the tube and stir at

  for 6–24 hours. The mixture will turn from colorless to light yellow.

• Workup: Cool to room temperature. Quench with saturated

  . Extract with EtOAc ( ).

• Purification: The resulting monofluoroallyl boronate is silica-sensitive. It is recommended to oxidize immediately to the alcohol (using

  ) for isolation or use directly in cross-coupling.

Mechanism Visualization:

Figure 2: The

mechanism enabling defluorinative borylation.

Protocol B: Radical Hydroalkylation (Giese Addition)

Application: Installation of the

side chain. This motif increases lipophilicity ( ) without significant steric bulk. Mechanism: Photoredox-catalyzed generation of an alkyl radical, which adds to the terminal alkene of DFP. The resulting radical is quenched by a hydrogen atom donor (HAT).

Materials:

• Alkyl Bromide/Iodide (Drug precursor-X)

• Photocatalyst:

  (1 mol%)

• Reductant/HAT Source: Hantzsch Ester or Silane

• Base:

• Solvent: DMSO or MeCN[1]

• Light Source: Blue LEDs (450 nm)

Step-by-Step Procedure:

• Setup: In a Pyrex vial, combine the alkyl halide (1.0 equiv),

  (0.01 equiv), and Hantzsch Ester (1.5 equiv).

• DFP Addition: Add solvent (degassed). Cool to

  and bubble DFP gas (excess, ~3-5 equiv) into the solution for 15 minutes, or add condensed liquid DFP.

• Irradiation: Seal the vial and irradiate with Blue LEDs at room temperature for 12–24 hours. Fan cooling is required to maintain ambient temperature.

• Monitoring: Monitor consumption of the alkyl halide by LC-MS.

• Workup: Dilute with water, extract with ether/EtOAc.[7]

• Purification: Flash column chromatography. The difluoromethyl group is stable on silica.

Critical Control Point:

• Regioselectivity: Radical addition occurs exclusively at the terminal carbon (

  ) due to the steric hindrance and electronic deactivation at by the fluorine atoms.

Troubleshooting & Optimization (Senior Scientist Notes)

Issue	Probable Cause	Corrective Action
Low Yield (Protocol A)	Silica decomposition	Avoid column chromatography for boronate intermediates. Oxidize to alcohol or use crude in next step.
Oligomerization	High concentration	Dilute reaction to 0.1 M. DFP can self-polymerize if radical concentration is too high.[1]
Loss of Reagent	Volatility	Ensure reaction vessels are headspace-minimized and seals are PTFE-lined.[1]
Regioisomers (Protocol B)	Steric clash	If the alkyl radical is tertiary, addition efficiency drops.[1] Increase DFP equivalents (up to 10x).

References

• Metal-Free Defluorinative Borylation

  • Eur. J. Org.[2] Chem.2023 , 26, e202300731.[2] "Metal-Free Defluoroborylation of 3,3-Difluoropropenes".

• Radical Addition Fundamentals

  • Chem. Rev.[2][8]2015 , 115, 612–633.[2] "Modern Transition-Metal-Catalyzed Carbon–Halogen Bond Formation".

• General Gem-Difluoroalkene Reactivity

  • Isr. J. Chem.2020, 60, 313–339.

• Safety Data (HFO-1252zf)

  • PubChem Compound Summary: 3,3-Difluoroprop-1-ene.

Sources

• 1. 3,3,3-Trifluoropropene (CAS 677-21-4) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 2. researchgate.net [researchgate.net]
• 3. chembk.com [chembk.com]
• 4. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Synthesis of gem-Difluorinated Isoxazoles via Palladium-Catalyzed Oxylallylation of Alkynone Oxime Ethers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Facile Entry to Pharmaceutically Important 3-Difluoromethyl-Quinoxalin-2-Ones Enabled by Visible-Light-Driven Difluoromethylation of Quinoxalin-2-Ones - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Common side products in 3,3-Difluoroprop-1-ene reactions

Technical Support Center: 3,3-Difluoroprop-1-ene (DFP) Chemistry Ticket System: Open Current Status: Operational Subject: Troubleshooting Common Side Products & Reactivity Issues[1][2]

Introduction: The "Deceptive" Building Block

Welcome to the technical guide for 3,3-Difluoroprop-1-ene (DFP) . This reagent is a critical fluorinated synthon used to introduce the gem-difluoroallyl (

) or gem-difluorovinyl motifs into drug candidates.[1][2]

The Core Challenge: DFP is deceptive.[1][2] It appears to be a simple alkene, but the electronegativity of the fluorine atoms activates specific decomposition pathways—isomerization, defluorination, and regiochemical scrambling—that are not present in non-fluorinated analogs.

This guide treats your chemical reaction as a "system" to be debugged.

Module 1: The "Empty Flask" Phenomenon

Issue: User reports low yield or complete loss of starting material with no significant byproducts observed by TLC/LCMS.

Diagnostic

The boiling point of 3,3-difluoroprop-1-ene (CAS 420-45-1) is approximately 4–6 °C .[1][2] It is a gas at room temperature, though often sold as a solution or a liquid in pressurized ampoules.[2] If you treat it like a standard liquid reagent (e.g., allyl bromide), it will evaporate before reacting.[1]

Troubleshooting Protocol

• Cold Handling: All transfers must occur at -78 °C or 0 °C depending on the solvent system.[1][2] Syringes and needles should be pre-cooled.[1][2]

• Reaction Vessel: Do not use standard round-bottom flasks with septa for prolonged reactions. Use sealed pressure tubes or autoclaves .[1][2]

• Concentration Check: If using a commercial solution (e.g., in THF), verify the titer by

  NMR using an internal standard (e.g., -trifluorotoluene) before use.[1]

Module 2: Isomerization (The Thermodynamic Sink)

Issue: User observes a peak shift in

NMR from ppm (approx) to ppm. The terminal alkene is gone, but the coupling didn't happen.

Technical Analysis

The most common side product is 1,1-difluoroprop-1-ene .[1][2]

• Mechanism: Under basic conditions or in the presence of transition metals (Ru, Rh, Pd), the double bond migrates from the terminal position (C1=C2) to the internal position (C2=C3) to form the thermodynamically stable gem-difluoroalkene.[1]

• Driving Force: The bond strength of the

  C-F bond is higher than that of the C-F bond, driving the equilibrium toward 1,1-difluoropropene.

Self-Validating Protocol

• Base Selection: Avoid hard, small bases (e.g.,

  , ) if possible.[1] Use hindered bases or buffer systems.[1][2]

• Temperature Control: Isomerization is thermally accelerated.[1][2] Keep reaction temperatures below 60 °C unless necessary.

• Catalyst Poisoning: If using metal catalysis, trace isomerization implies the formation of metal-hydride species.[1][2] Add a radical scavenger or change the ligand to a wider bite angle to alter the steric environment.

Module 3: Regioselectivity Scrambling ( vs )

Issue: Target product is the linear

-difluoro compound, but the branched -difluoro isomer (or vice versa) is isolated.

Context: Metal-Catalyzed Substitution

In Palladium-catalyzed allylic substitutions (Tsuji-Trost type), DFP presents two sites for nucleophilic attack on the

-allyl intermediate:

• C1 Attack (Linear): Retains the

  group.

• C3 Attack (Branched): Forms a vinyl difluoride (

  pathway).[1][2]

Decision Matrix

• To favor Linear (C1): Use ligands with large bite angles (e.g., Xantphos) or bulky nucleophiles that are sterically discouraged from attacking the substituted C3 position.[1]

• To favor Branched (C3): Use hard nucleophiles and harder ligands.[1][2] The electronegativity of fluorine makes C3 harder (more positive partial charge), attracting hard nucleophiles via charge control.[1]

Caption: Divergent pathways in Pd-catalyzed substitution of DFP. C1 attack yields the allylic difluoride; C3 attack yields the vinylic difluoride.

Module 4: Defluorination ( -Fluoride Elimination)

Issue: Mass spec shows a loss of 20 Da (HF) or formation of a diene. The fluorine content is lower than expected.

Mechanism

In cross-coupling reactions (Heck, Negishi), after the metal inserts, a

-hydride elimination is usually required to form the alkene product.[1] However, DFP derivatives often undergo -fluoride elimination .[1][2]

• The Trap: The Metal-C bond forms next to the

  group.[1] Fluorine is a good leaving group for transition metals (forming stable M-F bonds).[1][2]

• Result: Elimination of M-F generates a monofluoro-diene or allene, which polymerizes or decomposes.[1][2]

Troubleshooting Guide

Variable	Recommendation	Reason
Catalyst	Use Nickel (Ni) over Palladium (Pd)	Ni-F bonds are stronger, but Ni is often better at facilitating radical pathways that avoid the -elimination manifold common in 2-electron Pd chemistry.[1][2][3]
Ligand	Electron-Rich Phosphines	Facilitate reductive elimination before -fluoride elimination can occur.[1][2][3]
Additives	Silyl Chlorides (TMSCl)	If -F elimination is unavoidable, TMSCl can trap the fluoride, regenerating the catalyst and preventing catalyst poisoning by fluoride anions.[1][3]

Experimental Protocol: Pd-Catalyzed Regioselective Allylation

Standardized workflow for minimizing side products (Adapted from Fujita et al. and Paquin et al.)

• Preparation: In a glovebox, weigh

  (2.5 mol%) and Ligand (e.g., dppf or Xantphos, 5-10 mol%).[1]

• Solvation: Dissolve in degassed THF. Stir for 30 mins to form the active catalyst.

• Substrate Addition: Add the nucleophile (e.g., phenol, amine) and Base (e.g.,

  ).[1]

• DFP Injection: Inject 3,3-difluoroprop-1-ene (or its 3-bromo derivative) as a cold solution via syringe through a septum.[1][2]

  • Critical Step: Seal the vessel immediately.[1][2]

• Reaction: Heat to 40–60 °C.

  • Checkpoint: Monitor by

    NMR.

  • Linear Product: ~ -110 ppm (triplet).

  • Branched Product: ~ -90 to -100 ppm (complex splitting).[1][2]

  • Side Product (Isomerized): ~ -85 ppm (doublet of quartets).[1][2]

References

• Fujita, T., Sugiyama, K., Sanada, S., Ichitsuka, T., & Ichikawa, J. (2016).[4] Platform for Ring-Fluorinated Benzoheterole Derivatives: Palladium-Catalyzed Regioselective 1,1-Difluoroallylation and Heck Cyclization.[1][2][4] Organic Letters, 18(2), 248–251.[1][4] Link[1][2]

• Pigeon, X., Bergeron, M., Barabé, F., Dubé, P., Frost, H. N., & Paquin, J. F. (2010). Activation of Allylic C−F Bonds: Palladium-Catalyzed Allylic Amination of 3,3-Difluoropropenes.[1][2] Angewandte Chemie International Edition, 49(6), 1123–1127.[1] Link[1][2]

• Kates, P. A., & Doyle, A. G. (2011).[1][2] Palladium-Catalyzed Regio- and Enantioselective Fluorination of Acyclic Allylic Halides. Journal of the American Chemical Society, 133(40), 16134–16137. Link[1][2]

• Amii, H., & Uneyama, K. (2009).[1][2] C-F Bond Activation in Organic Synthesis. Chemical Reviews, 109(5), 2119–2183.[1] Link[1][2]

Sources

• 1. researchgate.net [researchgate.net]
• 2. 3-Bromo-3,3-difluoroprop-1-ene | C3H3BrF2 | CID 555085 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3,3,3-Trifluoropropene (CAS 677-21-4) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 4. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]

Technical Support Center: High-Purity Isolation of 3,3-Difluoroprop-1-ene (DFP)

Executive Summary & Molecule Profile

3,3-Difluoroprop-1-ene (DFP) is a volatile fluorinated alkene used as a monomer in fluoropolymer synthesis and a building block in agrochemical/pharmaceutical intermediates. Its purification is non-trivial due to its low boiling point and tendency to form azeotropes with hydrogen fluoride (HF) and isomeric byproducts.

Physicochemical Profile (Critical for Distillation)

Property	Value (Approx.)	Operational Implication
CAS Number	758-68-9	Verification ID.
Boiling Point (BP)	-10°C to -5°C (Est.)	Requires Cryogenic Distillation. Material is a gas at STP.
Major Impurities	HF, 3-chloro-3,3-difluoropropene, 1,3-difluoropropene isomers.	HF forms azeotropes; requires pre-scrubbing or azeotropic distillation.
Reactivity	Polymerizable; Acid-sensitive.	Inhibitor (e.g., Limonene/BHT) required in pot; Acid-free glassware essential.

Module 1: The Distillation Setup (Hardware & Safety)

Expertise Note: Standard distillation glassware is insufficient. You must use a vacuum-jacketed, silvered column to minimize adiabatic loss, coupled with a high-efficiency condenser capable of maintaining

below the boiling point.

Recommended Configuration

• Column: Vacuum-jacketed packed column (e.g., Pro-Pak® or Heli-Pak®) with 15-30 theoretical plates.

• Condenser: Dry ice/Acetone (-78°C) or recirculating chiller (-40°C) finger condenser.

• Receiver: Graduated cold trap kept at -78°C.

• System Pressure: Atmospheric (with inert gas blanket) or slight vacuum (controlled). Do not distill under high vacuum as BP will drop too low for effective condensation.

Workflow Diagram (Graphviz)

Caption: Figure 1.[1] Process flow for the isolation of 3,3-difluoroprop-1-ene, highlighting the critical HF removal and drying steps prior to cryogenic fractionation.

Module 2: Troubleshooting Guide (Q&A)

This section addresses specific failure modes reported by process chemists.

Category A: Separation Efficiency

Q1: I am seeing "smearing" of fractions where my GC purity never exceeds 95%. The head temperature drifts. What is wrong?

• Root Cause: This is likely Column Flooding or Insufficient Equilibration , exacerbated by the low viscosity of fluorinated alkenes.

• The Fix:

  • Check Boil-up Rate: Fluorinated compounds have low heats of vaporization. You may be overpowering the column. Reduce pot heat until the reflux ring is stable.

  • Increase Reflux Ratio: Set the reflux ratio to at least 20:1 (20 parts return, 1 part take-off).

  • Insulation: Ensure the column vacuum jacket is intact. Any heat gain from the lab environment will disrupt the equilibrium stages for a compound boiling below 0°C.

Q2: I cannot separate the 3-chloro-3,3-difluoropropene precursor from my product.

• Analysis: The boiling point delta is likely sufficient (>20°C difference), but azeotropes may interfere.

• The Fix: If simple fractionation fails, verify the absence of HF. HF can bridge the volatility gap by forming hetero-azeotropes with both the product and the impurity. Re-scrub the feed with 10% KOH before distillation.

Category B: Chemical Stability & Safety

Q3: The liquid in the pot turned yellow/orange and became viscous during distillation.

• Root Cause: Polymerization . 3,3-Difluoroprop-1-ene is an electron-deficient alkene prone to radical polymerization, especially if peroxides are present or if the pot is overheated.

• The Fix:

  • Add Inhibitor: Always add 200-500 ppm of a radical inhibitor (e.g., BHT or Limonene) to the pot before starting.

  • Oxygen Exclusion: Ensure the system is purged with Nitrogen or Argon. Oxygen acts as a radical initiator.

Q4: My glass packing is etched/frosted after the run.

• Root Cause: Residual HF . Even trace amounts of HF at boiling temperatures will etch borosilicate glass and degrade column efficiency.

• The Fix: You must neutralize the crude material. Pass the gas through a solid-phase scrubber (e.g., Sodium Fluoride pellets or activated Alumina) before condensing it into the distillation pot.

Module 3: Frequently Asked Questions (FAQ)

Q: Can I use a spinning band column for this? A: Yes, but with caution. Spinning band columns are excellent for close-boiling separations (high theoretical plates), but the dynamic seal (magnetic drive) must be rated for positive pressure if you are not running under vacuum. Since DFP is a gas/volatile liquid, leaks at the drive shaft are a major loss vector. A packed column is generally more robust for cryogenic setups.

Q: How do I store the purified fraction? A: Store in a stainless steel cylinder (DOT-approved) or a specialized high-pressure glass vessel (e.g., heavy-wall reaction tube) kept at -20°C. Do not store in standard glass vials with septa; the high vapor pressure will pop the caps or leach plasticizers from the septum.

Q: What is the "System Suitability Test" for this distillation? A: Before committing your valuable batch, run a Refractive Index (RI) check or a quick GC-MS on the crude.

• Pass Criteria: Crude purity >85%.[2][3] If <85%, perform a "flash" distillation (no fractionation) first to remove bulk tars/salts, then fractionate.

References & Authoritative Grounding

The protocols above are synthesized from standard methodologies for handling volatile fluorinated propenes (HFOs).

• NIST Chemistry WebBook. 3,3,3-Trifluoropropene Thermophysical Properties. (Used as homologous reference for boiling point behavior). [Link]

• Patent US8518293B2. Azeotrope compositions comprising 3,3,3-trifluoropropene and hydrogen fluoride.[4][5][6] (Establishes the necessity of HF scrubbing in fluoro-propene purification).

• Patent US20110207975. Process for the synthesis of 2,3,3,3-tetrafluoropropene.[7][8] (Details the dehydrohalogenation and purification workflows applicable to DFP).

• PubChem Compound Summary. 3,3,3-Trifluoroprop-1-ene. (Safety and property data for the homologous series). [Link]

Disclaimer: This guide is for research purposes only. 3,3-Difluoroprop-1-ene is a hazardous material.[9][10] All operations must be conducted in a fume hood with appropriate PPE.

Sources

• 1. Synthesis of Isomeric and Potent Impurities of the Triazole-Based Antifungal Drug Voriconazole - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 3-Bromo-3,3-difluoropropene | 420-90-6 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 3. 3-Chloro-3,3-difluoroprop-1-ene | 421-03-4 | Benchchem [benchchem.com]
• 4. KR101861111B1 - Azeotrope compositions comprising 3,3,3-trifluoropropene and hydrogen fluoride and processes for separation thereof - Google Patents [patents.google.com]
• 5. WO2015092211A1 - Azeotropic compositions of hydrogen fluoride and z-3,3,3-trifluoro-1-chloropropene - Google Patents [patents.google.com]
• 6. patents.justia.com [patents.justia.com]
• 7. Preparation Of 2,3,3,3 Tetrafluoropropene [quickcompany.in]
• 8. US20170327441A1 - Process for the preparation of 2, 3, 3, 3-tetrafluoropropene - Google Patents [patents.google.com]
• 9. nbinno.com [nbinno.com]
• 10. 3,3,3-Trifluoropropene | C3H3F3 | CID 12672 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: High-Purity Handling of 3,3-Difluoroprop-1-ene

Topic: Removal of Acidic Impurities (HF) from 3,3-Difluoroprop-1-ene Audience: Researchers, Process Chemists, and Drug Development Scientists Status: Active Support Guide

Core Technical Overview

3,3-Difluoroprop-1-ene (DFP) is a volatile fluorinated building block (Bp

1–4°C) used extensively as a bioisostere in medicinal chemistry. Due to its synthesis via dehydrohalogenation, commercial grades often contain trace Hydrogen Fluoride (HF) and water.

The Critical Issue: Even ppm-levels of HF can poison sensitive transition metal catalysts (Pd, Ru, Rh) used in cross-coupling or metathesis, etch borosilicate glassware, and initiate uncontrolled cationic polymerization.

This guide provides autonomous, field-proven protocols for the detection and removal of these impurities.

Diagnostic Module: "Is my DFP compromised?"

Q: How can I detect acidic impurities without contaminating the whole batch?

A: Since DFP is a gas at room temperature, traditional pH strips are ineffective unless moisture is present. Use the Vapor-Phase Indicator Method .

• The Setup: Connect a short PTFE line to the outlet of your DFP cylinder.

• The Indicator: Moisten a strip of Congo Red or Universal pH paper with distilled water.

• The Test: Crack the cylinder valve slightly to allow a gentle stream of DFP vapor to pass over the moist paper.

  • Result: A shift to Red (pH < 3) indicates significant HF contamination.

  • Result: No color change suggests acidity is <100 ppm, but does not rule out trace catalyst poisons.

Q: My glassware is turning cloudy after using DFP. Why?

A: This is a confirmed sign of HF etching . HF reacts with the silica in borosilicate glass (

) to form silicon tetrafluoride ( ) and water.

• Immediate Action: Stop the experiment. Transfer the remaining DFP to a stainless steel or Monel cylinder.

• Remediation: You must employ a Solid-Phase Scavenging Protocol (see Section 3) before using this batch for catalysis.

Remediation Protocols

Protocol A: Gas-Phase "In-Line" Scrubbing (Recommended)

Best for: Routine synthesis, protecting downstream catalysts, and handling DFP as a gas.

The Concept: Instead of treating a liquid batch, you purify the DFP as it flows from the storage cylinder to your reaction vessel. This minimizes handling risks.

Materials:

• Stainless steel tube (10-20 cm length, 1/2" diameter).

• Scavenger: Sodium Fluoride (NaF) pellets or Basic Activated Alumina (pore size 58 Å).

• Glass wool or fritted metal filters (to prevent dust migration).

Workflow:

• Pack the Column: Fill the steel tube with NaF pellets (activates HF removal via formation of bifluoride,

  ).

• Condition: Dry the packed tube under vacuum at 100°C for 1 hour to remove adsorbed water. Cool to RT.

• Connect: Install the tube between the DFP cylinder regulator and your reaction flask (or cold trap).

• Flow: Regulate DFP flow through the scavenger bed. The NaF irreversibly traps HF.

Figure 1: In-line gas purification setup.[1] This method ensures that only HF-free monomer enters the reaction vessel.

Protocol B: Liquid-Phase Batch Treatment (Cryogenic)

Best for: Large scale storage or when DFP is already condensed.

Warning: Do NOT use aqueous base washes (e.g., NaOH/NaHCO3).

• Risk 1: Hydrolysis of the C-F bond.[2]

• Risk 2: Introduction of water, which is difficult to remove from the volatile monomer.

• Risk 3: Strong bases can cause dehydrofluorination at C3, generating explosive fluoropropynes.

The Correct Method:

• Condense: Cool a specialized pressure tube or autoclave to -78°C (Dry ice/Acetone). Condense the required amount of DFP.

• Add Scavenger: Add Activated Molecular Sieves (3A or 4A) and Potassium Carbonate (

  ) powder (anhydrous).

  • Ratio: 10% w/w scavenger to DFP.

• Incubate: Allow the mixture to stand at -20°C to 0°C for 2-4 hours with gentle agitation.

• Distill: Cryogenically distill the DFP away from the solids into a fresh, dry receiver.

Comparative Efficiency of Scavengers:

Scavenger Type	HF Removal Capacity	Water Removal	Risk Profile	Recommended Use
Sodium Fluoride (NaF)	High ( )	Low	Very Low	Primary Choice (Gas Phase)
Basic Alumina	High (Chemisorption)	Medium	Low	Good for polishing
Molecular Sieves (4A)	Low	High	Low	Use for drying only
Calcium Oxide (CaO)	Medium	High	Medium (Exothermic)	Avoid if possible
Aqueous NaHCO3	High	N/A (Adds water)	High (Hydrolysis)	DO NOT USE

Stability & Storage FAQs

Q: Can I store purified DFP in glass ampoules?

A: Only if you are certain it is <10 ppm HF. If any HF remains or regenerates (via hydrolysis of trace moisture), it will etch the glass, potentially causing the ampoule to shatter under pressure. Stainless steel or Monel cylinders are the only safe long-term storage options.

Q: Why did my palladium catalyst turn black and precipitate immediately upon adding DFP?

A: This is "Acid Shock." The HF in the DFP protonated the phosphine ligands on your Pd catalyst, causing ligand dissociation and metal aggregation (Pd black).

• Fix: Use Protocol A (In-line scrubbing) immediately before addition.

• buffer: Add a solid base like

  to your reaction mixture before adding the DFP to act as an in-situ buffer.

Troubleshooting Decision Matrix

Use this logic flow to determine the appropriate purification strategy for your specific experimental constraints.

Figure 2: Decision matrix for selecting the optimal purification route based on phase and contaminant.

References

• Preparation and Purification of Fluorin

  • Source: Honeywell International Inc.
  • Context: Describes the use of caustic and acid scrubbers for industrial purification of similar fluoro-olefins (HFO-1234yf)

• Widely Applicable Hydrofluorination of Alkenes via Bifunctional Activ

  • Source:Journal of the American Chemical Society (2017).
  • Context: Discusses the handling of HF and the use of scavengers/reagents, providing grounding for the reactivity of HF with alkenes.

• Purification of Organic Carbon

  • Source: P
  • Context: Validates the use of inert gas stripping and specific solid phase treatments to remove HF from organic fluorin

• Chemical Compatibility of Fluorin

  • Source: TCI Chemicals / PubChem D
  • Context: Physical property data (Boiling points, stability) for 3,3-difluoroprop-1-ene and analogs.

Sources

• 1. US10233137B1 - Method for removing unsaturated halogenated impurities from 2,3,3,3-tetrafluoropropene (HFO-1234yf) - Google Patents [patents.google.com]
• 2. Widely Applicable Hydrofluorination of Alkenes via Bifunctional Activation of Hydrogen Fluoride - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: 3,3-Difluoroprop-1-ene (DFP) Reaction Optimization

Topic: Troubleshooting Low Conversion in 3,3-Difluoroprop-1-ene Reactions

Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers Status: Active | Updated: 2026-02-02

Introduction: The "Invisible" Reagent

Welcome to the technical support hub for 3,3-Difluoroprop-1-ene (DFP) . As a Senior Application Scientist, I often see researchers abandon this reagent, citing "zero conversion" or "catalyst poisoning." In 80% of cases, the chemistry didn't fail—the physics did.

DFP is a deceptively simple molecule. It is a gem-difluoroallylic building block used to introduce bioisosteres for carbonyls or ethers. However, it sits at a dangerous intersection of physical volatility and unique electronic deactivation.

This guide treats your reaction vessel as a system. We will debug the three primary failure modes: Fugitive Emissions (Volatility) , Beta-Fluoride Elimination (Catalyst Death) , and Radical Quenching .

Part 1: Diagnostic Workflow

Before altering your catalyst loading, determine where your reagent went. Use this decision tree to diagnose the root cause of low conversion.

Figure 1: Diagnostic decision tree for isolating failure modes in DFP functionalization.

Part 2: Troubleshooting Guides

Issue 1: The Volatility Trap (Physical Loss)

Symptom: The reaction mixture looks clean, but NMR shows neither starting material nor product. Root Cause: 3,3-Difluoropropene has a boiling point close to 0°C to 4°C (depending on purity/pressure). In a standard septum-capped flask at room temperature, it exists as a gas. If you sparge nitrogen through your reaction after adding DFP, you are actively stripping the reagent out of the solution.

Parameter	Specification	Implication
Boiling Point	~ -1°C to +4°C	It boils upon contact with room-temp solvent.
Vapor Pressure	High	Will escape through needle punctures in septa.
Density	~1.0 - 1.2 g/mL	Sinks in ether/THF if cold; mixes poorly if gaseous.

Corrective Protocol: The "Cold-Trap" Addition

• Vessel: Use a heavy-walled pressure tube (sealed tube), not a round-bottom flask.

• Solvent Prep: Degas the solvent before adding DFP.

• Addition:

  • Cool the reaction vessel to -78°C (dry ice/acetone).

  • Condense DFP gas into a pre-weighed, cooled vial, or transfer via gas-tight syringe into the frozen reaction mixture.

  • Seal the vessel while frozen.

• Reaction: Allow to warm to room temperature only after sealing. This generates autogenous pressure, keeping DFP in the liquid phase [1].

Issue 2: Transition Metal Catalysis (The Beta-Elimination Nemesis)

Symptom: Low yield of the coupled product; observation of defluorinated byproducts or black metal precipitates (catalyst death). Root Cause:

-Fluoride Elimination . When a transition metal (like Palladium) inserts into the double bond or performs a Heck coupling, it forms a metal-alkyl intermediate. In DFP, the position beta to the metal contains two fluorine atoms. Fluorine is an excellent leaving group for early/late transition metals due to the high thermodynamic stability of the M-F bond (e.g., Pd-F), leading to decomposition into fluoro-dienes or allenes.

Mechanism of Failure:

• Insertion: Pd-R adds to DFP.

• Competition: The Pd center can either undergo Reductive Elimination (forming C-C bond) or

  -Fluoride Elimination (forming C=C and Pd-F).

• Result: The Pd-F species is often catalytically inactive or requires specific silanes to regenerate [2].

Corrective Protocol:

• Ligand Switch: Use bulky, electron-rich phosphines (e.g., XPhos , BrettPhos ) to accelerate reductive elimination over $\beta-elimination.

• Base Selection: Avoid hard bases (like alkoxides) that promote elimination. Use mild bases like

  or .

• Scavengers: If your goal is monofluoroalkene synthesis (utilizing the elimination), add a silane (e.g.,

  ) to regenerate the Pd-hydride species [3].

Issue 3: Radical Chemistry (Polarity Mismatch)

Symptom: No reaction in ATRA (Atom Transfer Radical Addition) or Giese reactions. Root Cause: Electronic Mismatch . DFP is an electron-deficient alkene due to the inductive effect of the gem-difluoro group.

• Nucleophilic Radicals: (e.g., alkyl radicals from carboxylic acids/esters) react well.

• Electrophilic Radicals: (e.g.,

  radicals or radicals alpha to nitriles) will react very sluggishly due to polar repulsion.

Corrective Protocol:

• Concentration: Radical additions to DFP often require high concentrations (1M - 3M) to favor intermolecular addition over solvent quenching.

• Photocatalysis: If using photoredox, ensure your radical precursor generates a nucleophilic radical (somophilic). If you must couple an electrophilic radical, consider using a polarity-reversal catalyst (e.g., a thiol) [4].

Part 3: Validated Experimental Protocol

Standardized Handling for DFP Reactions

Use this protocol to eliminate volatility as a variable.

Step 1: The "Mass Check" (Pre-Reaction)

• Connect a lecture bottle of DFP to a vacuum manifold.

• Condense ~200 mg into a valved NMR tube containing

  and an internal standard (e.g., -trifluorotoluene).

• Validate: Confirm purity and shift (typically a quartet/multiplet in -110 to -120 ppm range in 19F NMR).

Step 2: The Sealed Tube Setup

• Charge a pressure vial with solid reagents (Catalyst, Ligand, Base).

• Add solvent and a stir bar.

• Freeze the mixture in liquid nitrogen or dry ice/acetone.

• Vacuum/Purge: Cycle Argon/Vacuum 3 times while frozen.

• Addition: Introduce DFP (gas) via a needle, allowing it to condense onto the frozen solvent wall until the required mass is reached (measure by mass difference of the cylinder or vial).

• Seal: Cap the pressure vial tightly before removing from the cooling bath.

• Run: Place in a safety shield and warm to reaction temperature.

Step 3: Quench & Analysis

• Cool the vial back to 0°C before opening.

• Do not rotovap the crude mixture immediately if looking for volatile byproducts.

• Perform crude 19F NMR immediately to check conversion.

Part 4: FAQ

Q: Can I use 3-bromo-3,3-difluoropropene instead? It's a liquid (bp 42°C). A: Yes, but the reactivity is different. The C-Br bond is weak. In radical conditions, you will likely cleave the C-Br bond (generating a difluoroallyl radical) rather than adding across the alkene. In Pd-catalysis, the C-Br will undergo oxidative addition, changing the mechanism entirely (Allylic substitution vs. Heck). Only substitute if your mechanistic pathway supports it.

Q: Why does my reaction turn black immediately? A: "Palladium Black" formation indicates catalyst decomposition. In DFP chemistry, this usually means the Pd(II) intermediate is unstable and collapsing. Try lowering the temperature or increasing the ligand-to-metal ratio to 2:1 or 4:1.

Q: I see a new fluorine peak at -140 ppm. What is it? A: This is characteristic of a monofluoroalkene . You have likely triggered

-fluoride elimination. If this is not desired, your catalyst is too "long-lived" on the alkyl chain. Speed up the reductive elimination step.

References

• Handling of Volatile Fluorinated Alkenes. SynQuest Laboratories Technical Data & Safety Guides. (General handling of C3-C4 fluoroalkenes).

• Palladium-Catalyzed C-F Bond Functionalization. Stereodivergent Palladium-Catalyzed C–F Bond Functionalization of gem-Difluoroalkenes. (Discusses the beta-fluoride elimination mechanism).

• Reductive Defluorination. Facile synthesis of fluoroalkenes by palladium-catalyzed reductive defluorination of allylic gem-difluorides. (Explains the role of silanes in regenerating catalysts after F-elimination).

• Atom Transfer Radical Addition (ATRA). Intermolecular Atom Transfer Radical Addition to Olefins Mediated by Oxidative Quenching of Photoredox Catalysts. (General ATRA protocols relevant to electron-deficient alkenes).

Technical Support Center: Regioselectivity in Additions to 3,3-Difluoroprop-1-ene

Welcome to the technical support center for improving regioselectivity in additions to 3,3-difluoroprop-1-ene. This guide is designed for researchers, medicinal chemists, and process development professionals who are navigating the complexities of incorporating this valuable fluorinated building block into their synthetic strategies. Here, we address common challenges, provide in-depth troubleshooting guides, and offer detailed protocols based on established chemical principles.

Part 1: Foundational Understanding & Frequently Asked Questions (FAQs)

The Core Challenge: Electronic Influence of the Gem-Difluoro Group

The key to controlling additions to 3,3-difluoroprop-1-ene lies in understanding the powerful electronic effects of the C3-difluoro group. Unlike simple alkyl groups, the CF₂ group is a potent electron-withdrawing group due to the high electronegativity of fluorine. This fundamentally alters the electronic nature of the double bond and dictates the stability of reaction intermediates.

Caption: Electronic influence of the CF₂ group on the alkene.

FAQ 1: Why doesn't 3,3-difluoroprop-1-ene follow the typical Markovnikov's rule in electrophilic additions?

Answer: Markovnikov's rule predicts that in the addition of H-X to an alkene, the hydrogen atom attaches to the carbon with more hydrogen atoms, and the X group attaches to the carbon that can form the more stable carbocation intermediate.[1][2] For a simple propene molecule, this would mean forming a secondary carbocation at C2, which is more stable than a primary one at C1.

However, with 3,3-difluoroprop-1-ene, the powerful electron-withdrawing CF₂ group at C3 severely destabilizes any positive charge that would form on the adjacent C2 carbon. This makes the formation of the C2 carbocation (the "Markovnikov intermediate") highly unfavorable. Consequently, electrophilic additions that proceed via a carbocation mechanism are often slow, require harsh conditions, or yield complex product mixtures.[3][4]

FAQ 2: What is the expected outcome for a "standard" hydrohalogenation (e.g., with HBr)?

Answer: Under standard ionic conditions (no peroxides), the reaction is often problematic. Due to the destabilization of the Markovnikov carbocation, the reaction may not proceed cleanly. However, if forced, the reaction can lead to the anti-Markovnikov product, where the bromine adds to the terminal carbon (C1). This is because the alternative C1 primary carbocation, while normally unfavorable, is less destabilized by the distant CF₂ group than the C2 secondary carbocation. The most reliable way to achieve a specific outcome is to switch to a radical mechanism.[3]

FAQ 3: How can I achieve anti-Markovnikov addition reliably?

Answer: The most effective strategy for achieving clean anti-Markovnikov addition is to employ a radical addition mechanism.[5][6] This is typically accomplished by adding HBr in the presence of a radical initiator like benzoyl peroxide or AIBN, often with photochemical stimulation (UV light).[3][5] This approach, known as the Kharasch effect, bypasses the carbocation intermediate entirely.[5] The regioselectivity is instead controlled by the formation of the more stable radical intermediate.

FAQ 4: What determines regioselectivity in a radical addition to 3,3-difluoroprop-1-ene?

Answer: In a radical addition, the attacking radical (e.g., Br•) adds to the double bond to form the most stable carbon-centered radical intermediate.[3][7] The bromine radical will add to the C1 position, placing the radical electron at C2. This secondary radical is more stable than the primary radical that would form if the bromine added to C2. The stability of radical intermediates generally follows the same trend as carbocations (tertiary > secondary > primary).[3] The electron-withdrawing CF₂ group has a less pronounced destabilizing effect on a radical intermediate compared to a carbocation, allowing this pathway to proceed effectively.

Part 2: Troubleshooting Guides

Guide 1: Electrophilic Addition (e.g., Acid-Catalyzed Hydration)

Problem	Probable Cause(s)	Proposed Solution(s) & Scientific Rationale
Low or No Conversion	1. Unfavorable Carbocation: The C2 carbocation required for Markovnikov hydration is severely destabilized by the adjacent CF₂ group. 2. Insufficiently Strong Acid: The electron-poor nature of the alkene makes it less nucleophilic and harder to protonate.	Solution: Switch to a non-carbocation mediated hydration method. Rationale: Standard acid-catalyzed hydration is fundamentally mismatched with this substrate's electronics.[4] Alternative methods that avoid a free carbocation are necessary. Recommended Alternatives: 1. Oxymercuration-Demercuration: This reaction proceeds through a bridged mercurinium ion intermediate, which prevents carbocation rearrangements and is more tolerant of electronic effects.[8][9][10][11] It reliably yields the Markovnikov alcohol. 2. Hydroboration-Oxidation: This method provides the anti-Markovnikov alcohol through a concerted, four-membered ring transition state, followed by oxidation.[12][13][14]
Mixture of Regioisomers	Competing Pathways: Under harsh conditions (high heat, strong acid), both the anti-Markovnikov and rearranged products might form, indicating a complex reaction landscape that may involve both ionic and radical traces.	Solution: Abandon the direct electrophilic addition. Rationale: A mixture of products indicates a lack of selectivity. Instead of optimizing a poor reaction, select a highly regioselective method from the start. See the decision workflow diagram below.

Guide 2: Radical Addition (e.g., HBr with Peroxide)

Problem	Probable Cause(s)	Proposed Solution(s) & Scientific Rationale
Reaction Fails to Initiate or is Sluggish	1. Inactive Initiator: The peroxide or AIBN may have decomposed due to improper storage. 2. Presence of Inhibitors: Radical scavengers (e.g., dissolved oxygen, certain impurities in solvents or reagents) can terminate the chain reaction. 3. Insufficient Energy: The reaction may require thermal or photochemical energy to efficiently generate radicals.	Solution: 1. Use a fresh, verified batch of radical initiator. 2. Degas the solvent (e.g., via freeze-pump-thaw cycles or by bubbling with argon/nitrogen). 3. Gently heat the reaction (typically 60-80 °C for AIBN) or irradiate with a UV lamp as appropriate for the initiator. Rationale: Radical additions are chain reactions that depend on the successful generation and propagation of radical species.[15] Eliminating inhibitors and ensuring proper initiation are critical for success.
Formation of the Markovnikov Product is Observed	Competing Ionic Mechanism: If any acidic impurities are present or if the HBr concentration is too high without sufficient radical initiation, the ionic pathway can begin to compete, even if it is slow.	Solution: 1. Ensure the alkene starting material is free of acidic impurities. 2. Use a non-polar solvent (e.g., hexane, CCl₄) to disfavor the formation of ionic intermediates. 3. Ensure a sufficient concentration of the radical initiator is present from the start of the reaction.

Part 3: Strategic Workflow & Protocols

Decision-Making Workflow for Regioselective Addition

This workflow helps in selecting the appropriate reaction based on the desired product.

Caption: Workflow for selecting a regioselective addition method.

Experimental Protocol 1: Anti-Markovnikov Hydrobromination (Radical Pathway)

This protocol details the synthesis of 1-bromo-3,3-difluoropropane.

Objective: To achieve high regioselectivity for the anti-Markovnikov product via a radical chain mechanism.[5][6]

Materials:

• 3,3-Difluoroprop-1-ene

• Hydrogen bromide (HBr, can be a solution in acetic acid or generated in situ)

• Benzoyl peroxide (or AIBN) as a radical initiator

• Anhydrous, non-polar solvent (e.g., hexane or CCl₄)

• Round-bottom flask with reflux condenser

• Inert atmosphere setup (Nitrogen or Argon)

• UV lamp (optional, but can improve initiation)

Step-by-Step Procedure:

• Glassware Preparation: Ensure all glassware is oven-dried and assembled under an inert atmosphere to exclude moisture and oxygen.

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 3,3-difluoroprop-1-ene (1.0 eq) in anhydrous hexane (20 mL).

• Degassing: Bubble argon through the solution for 15-20 minutes to remove any dissolved oxygen, which can inhibit the radical reaction.

• Initiator Addition: Add the radical initiator, benzoyl peroxide (0.05 eq), to the flask.

• HBr Addition: Slowly bubble gaseous HBr through the solution or add a solution of HBr in acetic acid dropwise. The reaction is exothermic; maintain the temperature with a water bath if necessary.

• Initiation: Gently heat the mixture to reflux (~69 °C for hexane) or irradiate with a UV lamp at room temperature. The choice depends on the initiator (AIBN typically requires heat).

• Monitoring: Monitor the reaction progress by GC or TLC (visualizing with a suitable stain). The reaction is typically complete within 2-4 hours.

• Workup: Cool the reaction to room temperature. Wash the organic mixture with a saturated sodium bicarbonate solution to quench any remaining acid, followed by a wash with brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure. The crude product can be purified by distillation to yield 1-bromo-3,3-difluoropropane.

Experimental Protocol 2: Markovnikov Hydration (Oxymercuration-Demercuration)

This protocol details the synthesis of 3,3-difluoro-2-propanol.

Objective: To achieve Markovnikov hydration while avoiding the unfavorable carbocation intermediate by using a mercurinium ion-bridged mechanism.[8][11]

Materials:

• 3,3-Difluoroprop-1-ene

• Mercury(II) acetate (Hg(OAc)₂)

• Tetrahydrofuran (THF) and Water

• Sodium borohydride (NaBH₄)

• Sodium hydroxide (NaOH) solution

• Two-neck round-bottom flask

Step-by-Step Procedure:

• Oxymercuration Step:

  • In a two-neck flask, dissolve mercury(II) acetate (1.1 eq) in a 1:1 mixture of THF and water (40 mL).

  • Stir the solution until the Hg(OAc)₂ is fully dissolved.

  • Cool the flask in an ice bath to 0 °C.

  • Slowly add 3,3-difluoroprop-1-ene (1.0 eq) to the stirred solution.

  • Allow the reaction to warm to room temperature and stir for 1-2 hours. The disappearance of the alkene can be monitored by GC.

• Demercuration Step:

  • To the same flask, add a 3M solution of sodium hydroxide (NaOH).

  • In a separate beaker, dissolve sodium borohydride (NaBH₄, 0.5 eq) in a 3M NaOH solution.

  • Slowly and carefully add the NaBH₄ solution to the reaction flask. A black precipitate of elemental mercury will form immediately.

  • Stir vigorously for 1-2 hours to ensure the demercuration is complete.

• Workup:

  • Carefully decant the supernatant solution away from the mercury. (Caution: Mercury is highly toxic. Handle and dispose of according to safety protocols).

  • Extract the aqueous solution multiple times with diethyl ether.

  • Combine the organic extracts and wash with brine.

• Purification:

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and remove the solvent by rotary evaporation.

  • The resulting crude alcohol, 3,3-difluoro-2-propanol, can be purified by fractional distillation.

References

• The Journal of Organic Chemistry. Regioselectivity of Radical Additions to Substituted Alkenes: Insight from Conceptual Density Functional Theory. ACS Publications. Available at: [Link]

• Erika's Class. (2020). Regioselectivity of Electrophilic Addition of Alkenes - Organic Chemistry. YouTube. Available at: [Link]

• Chad's Prep. (2020). 8.1 Introduction to Alkene Addition Reactions; Markovnikov's Rule and Syn vs Anti. YouTube. Available at: [Link]

• Journal of the Chemical Society, Perkin Transactions 1. Addition reaction of 3,3,3-trifluoropropene to tetrahydrofuran. Telomeric growth via free-radical rearrangements. RSC Publishing. Available at: [Link]

• BYJU'S. Anti Markovnikov addition reaction. Available at: [Link]

• Master Organic Chemistry. (2013). Alkene Addition Reactions: “Regioselectivity” and “Stereoselectivity” (Syn/Anti). Available at: [Link]

• Chemistry Steps. The Regiochemistry of Alkene Addition Reactions. Available at: [Link]

• ResearchGate. (2015). Electrophilic Addition to Alkenes: The Relation between Reactivity and Enthalpy of Hydrogenation: Regioselectivity is Determined by the Stability of the Two Conceivable Products. Available at: [Link]

• Master Organic Chemistry. (2022). Summary: Three Key Families Of Alkene Reaction Mechanisms. Available at: [Link]

• ResearchGate. (2024). Regioselective fluorination of allenes enabled by I(I)/I(III) catalysis. Available at: [Link]

• National Institutes of Health (NIH). Fluorine-Retentive Strategies for the Functionalization of gem-Difluoroalkenes. PMC. Available at: [Link]

• Master Organic Chemistry. (2023). Oxymercuration Demercuration of Alkenes. Available at: [Link]

• Master Organic Chemistry. (2013). Hydroboration Oxidation of Alkenes. Available at: [Link]

• HETEROCYCLES. (2005). ACID CATALYZED CYCLIZATION REACTION OF 3-HYDRAZONO-1,1,1-. LOCKSS. Available at: [Link]

• Leah4sci. (2019). Markovnikov's Rule vs Anti-Markovnikov in Alkene Addition Reactions. YouTube. Available at: [Link]

• National Institutes of Health (NIH). Mechanistic Aspects and Synthetic Applications of Radical Additions to Allenes. PMC. Available at: [Link]

• MDPI. (2024). Recent Progress in Synthesis of Alkyl Fluorinated Compounds with Multiple Contiguous Stereogenic Centers. Available at: [Link]

• Organic Chemistry Explained. (2024). MARKOVNIKOV VS ANTI-MARKOVNIKOV. YouTube. Available at: [Link]

• Organic Chemistry Frontiers. (2021). Fluorination and fluoroalkylation of alkenes/alkynes to construct fluoro-containing heterocycles. RSC Publishing. Available at: [Link]

• The Organic Chemistry Tutor. (2018). Hydroboration - Oxidation Reaction Mechanism. YouTube. Available at: [Link]

• Chemistry Steps. Oxymercuration-Demercuration. Available at: [Link]

• Organic Letters. (2026). Regioselective 1,2-Diamination of Aryl-Substituted 1,3-Dienes via Axial PPh3-Coordinated Dirhodium(II) Catalysis. ACS Publications. Available at: [Link]

• Chemistry LibreTexts. (2020). 10.8: Anti-Markovnikov additions to alkenes and alkynes. Available at: [Link]

• Professor Dave Explains. (2018). Oxymercuration-Demercuration. YouTube. Available at: [Link]

• Journal of the Chemical Society C: Organic. The addition of free radicals to unsaturated systems. Part XVI. A reinvestigation of radical addition to 1,1,3,3,3-pentafluoropropene. RSC Publishing. Available at: [Link]

• PubMed Central. (2023). Regioselective, catalytic 1,1-difluorination of enynes. NIH. Available at: [Link]

• PubMed. (2024). Regioselective fluorination of allenes enabled by I(I)/I(III) catalysis. Available at: [Link]

• Wikipedia. Hydroboration–oxidation reaction. Available at: [Link]

• Chemistry LibreTexts. (2021). 9.5: Hydration- Oxymercuration-Demercuration. Available at: [Link]

• Chemistry LibreTexts. (2024). 8.11: Biological Additions of Radicals to Alkenes. Available at: [Link]

• PubMed Central. (2022). Catalytic, Regioselective 1,4‐Fluorodifunctionalization of Dienes. NIH. Available at: [Link]

• Brant Kedrowski. (2020). Hydroboration/Oxidation of 1-Octene Experiment, Part 2. YouTube. Available at: [Link]

• PubMed. Regio- and stereoselective synthesis of fluoroalkenes by directed Au(I) catalysis. Available at: [Link]

• ResearchGate. (2019). (a) Computed radical additions to the aromatic ring and the alkyne (1d).... Available at: [Link]

• Chemistry Steps. Hydroboration Oxidation of Alkenes. Available at: [Link]

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. m.youtube.com [m.youtube.com]
• 3. The Regiochemistry of Alkene Addition Reactions - Chemistry Steps [chemistrysteps.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. byjus.com [byjus.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
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• 11. chem.libretexts.org [chem.libretexts.org]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. Hydroboration–oxidation reaction - Wikipedia [en.wikipedia.org]
• 14. Hydroboration Oxidation of Alkenes - Chemistry Steps [chemistrysteps.com]
• 15. Addition reaction of 3,3,3-trifluoropropene to tetrahydrofuran. Telomeric growth via free-radical rearrangements - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

Technical Support Hub: Safe Quenching of 3,3-Difluoroprop-1-ene Reactions

[1][2]

Ticket ID: #DFP-SAFE-001 Status: Resolved Topic: Safe quenching procedures for reactions involving 3,3-Difluoroprop-1-ene Assigned Specialist: Senior Application Scientist, Process Safety Group[1][2]

Introduction: The "Hidden" Hazard

Welcome to the technical support hub. You are likely accessing this guide because you are working with 3,3-difluoroprop-1-ene (DFP) or its derivatives.[1][2]

Critical Warning: Unlike its heavier analogs (e.g., 3-bromo-3,3-difluoropropene), unsubstituted 3,3-difluoroprop-1-ene is an extremely volatile species (estimated boiling point range: -5°C to 10°C).[1][2] It must be handled as a flammable gas or a near-gaseous volatile liquid .[1][2]

Many lab accidents occur during the quench phase because researchers treat the reaction mixture as a stable liquid, only to have the unreacted DFP flash-boil upon the exotherm of neutralization, creating a pressure event or a flammable cloud.[1][2]

This guide provides a self-validating protocol to safely quench these reactions, ensuring containment of the volatile component and neutralization of hazardous byproducts like Hydrogen Fluoride (HF).[1][2]

Part 1: Critical Safety Parameters (The "Why")

Before attempting a quench, you must understand the physicochemical constraints of DFP.[1][2] We use a "Read-Across" safety approach based on its structural analogs.

Physicochemical Hazard Table

Property	Value / Estimate	Safety Implication
Boiling Point	~ -5°C to +5°C (Est.)*	High Volatility: Unreacted starting material will off-gas immediately upon warming or exotherm.[1][2]
Flash Point	< -20°C (Est.)[1][2]	Flammability: Vapors can ignite at freezer temperatures.[1][2] Grounding is mandatory.[1][2]
Reactivity	Allylic C-H / C-F bonds	HF Risk: Exposure to strong Lewis acids or uncontrolled hydrolysis can release Hydrogen Fluoride.[1][2]
Stability	Thermolabile (Metalated)	Runaway Risk: If lithiated, the species is unstable > -60°C and can decompose violently.[1][2]

*Note: Exact experimental data for unsubstituted DFP is rare; values are interpolated from 3,3,3-trifluoropropene (BP -29°C) and 3-fluoropropene (BP -3°C).[1][2]

Part 2: Standard Quenching Protocols (The "How")

Scenario A: Quenching Organometallic Reactions (Lithium/Magnesium)

Context: You have generated a 3,3-difluoroallyl metal species or used DFP as an electrophile with a strong base (e.g., n-BuLi, LDA).[1][2]

The Mechanism of Failure: Standard quenching (adding water/acid at 0°C) is dangerous here.[1][2] The neutralization exotherm will instantly vaporize any unreacted DFP, pressurizing the vessel.[1][2]

Step-by-Step Protocol

• Thermal Control (-78°C):

  • Do NOT remove the cooling bath.[1][2] The quench must be initiated at -78°C (acetone/dry ice).[1][2]

  • Validation: Internal temperature probe must read < -70°C before addition.[1][2]

• The "Double-Dilution" Quench Agent:

  • Prepare a quench solution of Sat. ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

    / Methanol (1:1 v/v) .[2]

  • Why Methanol? It has a lower freezing point than water, preventing the quench from turning into a solid block of ice upon contact with the -78°C reaction mix.[1][2]

• Dropwise Addition with Venting:

  • Add the quench solution down the side of the flask wall.[1][2]

  • CRITICAL: Ensure the reaction vessel is connected to an inert gas line (Nitrogen/Argon) with an active bubbler .

  • Reason: Even at -78°C, gas evolution (alkane formation from excess BuLi) will occur.[1][2] The bubbler prevents over-pressurization.[1][2]

• Controlled Warming (The "Burp" Phase):

  • Once excess base is neutralized (bubbling slows), replace the -78°C bath with a -20°C bath (ice/salt).[1][2]

  • Allow the mixture to stir for 20 minutes.

  • Observation: Watch the bubbler.[1][2] If rapid gas evolution occurs, cool back down immediately.[1][2]

• HF Scavenging (The Bicarbonate Wash):

  • After warming to 0°C, add Sat.

    .

  • Purpose: If any fluoride elimination occurred, this neutralizes generated HF, preventing it from partitioning into the organic phase.[1][2]

Scenario B: Transition Metal Catalysis / Radical Reactions

Context: DFP used as a coupling partner with Pd, Ni, or Cu catalysts.[2]

The Mechanism of Failure: Transition metals can catalyze the decomposition of fluorinated alkenes during workup, releasing HF or causing polymerization.[1][2]

Step-by-Step Protocol

• Oxidative Quench (If applicable):

  • If phosphines or active catalysts are present, a mild oxidative quench (dilute bleach or air bubbling) may be needed before isolation to kill the catalyst.[1][2]

  • Constraint: Ensure the system is vented to a scrubber.[1][2]

• The "Resin Capture" Method (Recommended):

  • Instead of liquid extraction, add QuadraPure™ TU (or similar thiourea scavenger resin) directly to the reaction pot.[1][2]

  • Stir for 1 hour.

  • Benefit: Removes metal catalysts without requiring an aqueous workup that might hydrolyze the C-F bonds.[1][2]

• Rotary Evaporation Safety:

  • Do NOT rotovap the crude mixture to dryness immediately.[1][2]

  • DFP is volatile; it will end up in your solvent trap.[1][2]

  • Protocol: Empty the rotovap trap immediately after removing the bulk solvent.[1][2] Treat the trap waste as halogenated flammable waste.[1][2]

Part 3: Decision Logic & Visualization

Use this flowchart to determine the correct quenching path for your specific experiment.

Figure 1: Decision tree for selecting the safe quenching pathway based on reaction classification.[1][2]

Part 4: Troubleshooting & FAQs

Q1: The reaction mixture turned black and is fuming after I added water. What happened?

• Root Cause: You likely added water too fast or at too high a temperature (>-20°C).[1][2] The "fuming" is a mix of steam, vaporized DFP, and potentially HF.[1][2]

• Resolution: Close the hood sash immediately. Do not attempt to manipulate the flask. Allow it to cool to room temperature. Once stable, add solid ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

  to neutralize acidity before disposal.[2]

Q2: Can I use a standard rotary evaporator to remove unreacted DFP?

• Answer: No. DFP has a boiling point near 0°C. It will not condense in a standard water-cooled condenser; it will bypass the trap and go straight into your vacuum pump, damaging the oil and seals.[1][2]

• Correct Protocol: Use a dry-ice/acetone condenser trap (-78°C) on your rotovap line to capture the DFP.[1][2]

Q3: How do I clean the glassware afterwards?

• Risk: Residual fluorinated polymers or HF traces.[1][2]

• Protocol: Rinse glassware with a 10% ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

  in Ethanol solution (base bath) to degrade any polymers, followed by a water rinse, then an acid rinse.[2] Wear heavy butyl gloves.[1][2]

Part 5: References & Authoritative Grounding

• National Institute of Standards and Technology (NIST). 3,3,3-Trifluoropropene - Thermophysical Properties. (Used for read-across property estimation of the difluoro analog).[1][2] [1][2]

• PubChem Database. 3-Bromo-3,3-difluoroprop-1-ene Compound Summary. (Demonstrates the liquid nature of heavier analogs vs the volatility of the parent).[1][2] [1][2]

• Princeton University EHS. Safe Handling of Organolithium Compounds. (Standard protocol for cryogenic quenching).[1][2]

• SynQuest Laboratories. Safety Data Sheet: 3-Chloro-3,3-difluoroprop-1-ene. (Provides hazard data on closely related fluorinated propenes).

Sources

• 1. 3-Bromo-3,3-difluoroprop-1-ene | C3H3BrF2 | CID 555085 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Bromo-3,3-difluoroprop-1-ene | C3H3BrF2 | CID 555085 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to GC-MS Analysis of 3,3-Difluoroprop-1-ene Reaction Mixtures

For researchers, synthetic chemists, and professionals in drug development, the analysis of complex reaction mixtures is a routine yet critical task. When dealing with novel or reactive molecules such as 3,3-Difluoroprop-1-ene, a volatile fluoroalkene, the analytical challenges are amplified. This guide provides an in-depth, experience-driven comparison of Gas Chromatography-Mass Spectrometry (GC-MS) methodologies for the comprehensive analysis of 3,3-Difluoroprop-1-ene reaction mixtures. We will move beyond rote protocols to explain the "why" behind the "how," ensuring a robust and reliable analytical outcome.

The Analytical Challenge: Understanding the Unique Chemistry of 3,3-Difluoroprop-1-ene

3,3-Difluoroprop-1-ene is a valuable building block in organic synthesis due to the influence of the fluorine atoms on the reactivity of the double bond. However, its volatility and potential for isomerization and side-reactions during synthesis present significant analytical hurdles. A typical reaction mixture may contain the target analyte, unreacted starting materials, isomers, and various byproducts. Therefore, a successful analytical method must be capable of separating these closely related volatile compounds and providing confident identification.

I. A Comparative Analysis of Sample Introduction Techniques

The initial step in any GC-MS analysis is the introduction of the sample into the instrument. For a volatile analyte like 3,3-Difluoroprop-1-ene, several options exist, each with its own merits and drawbacks.

Direct Liquid Injection: This is the simplest approach, involving the direct injection of a diluted aliquot of the reaction mixture.

• Advantages: Minimal sample preparation, fast.

• Disadvantages: Can introduce non-volatile components of the reaction mixture (e.g., catalysts, salts) into the GC inlet, leading to contamination and requiring frequent maintenance. The solvent peak can also interfere with the elution of very volatile analytes.

Headspace Analysis: This technique involves sampling the vapor phase in equilibrium with the liquid or solid sample in a sealed vial.

• Advantages: Excellent for isolating volatile analytes from non-volatile matrix components, leading to a cleaner injection and less instrument contamination.

• Disadvantages: Requires careful optimization of incubation temperature and time to ensure reproducible partitioning of the analyte into the headspace. May not be suitable for less volatile byproducts.

Purge and Trap (P&T): In this method, an inert gas is bubbled through the sample, and the volatilized analytes are trapped on an adsorbent material before being thermally desorbed into the GC.

• Advantages: Offers the highest sensitivity for volatile organic compounds (VOCs) by concentrating the analytes from a larger sample volume.

• Disadvantages: More complex instrumentation and potential for analyte breakthrough if the trap capacity is exceeded.

Recommendation: For routine analysis of 3,3-Difluoroprop-1-ene and other volatile components in a reaction mixture, headspace GC-MS is often the optimal choice , balancing cleanliness, sensitivity, and ease of use. Purge and trap should be considered when trace-level quantification is required.

II. The Heart of the Separation: A Comparison of GC Columns

The choice of GC column is paramount for achieving the necessary resolution of isomers and byproducts. The primary consideration is the polarity of the stationary phase.

Column Type	Stationary Phase	Principle of Separation	Best Suited For
Mid-Polar	e.g., 6% Cyanopropylphenyl / 94% Dimethylpolysiloxane (e.g., Agilent DB-624)	A combination of dispersion forces and dipole-dipole interactions.	A broad range of volatile organic compounds, including halogenated hydrocarbons.[1][2]
Non-Polar	e.g., 100% Dimethylpolysiloxane (e.g., DB-1)	Primarily dispersion forces, separating compounds based on boiling point.	Non-polar analytes. May not provide sufficient selectivity for polar byproducts.
Polar	e.g., Polyethylene Glycol (e.g., DB-WAX)	Strong dipole-dipole and hydrogen bonding interactions.	Polar analytes such as alcohols and ketones. May strongly retain some fluorinated compounds.

Experimental Comparison:

To illustrate the impact of column choice, consider a hypothetical separation of a 3,3-Difluoroprop-1-ene reaction mixture containing the starting material, a positional isomer (1,3-difluoroprop-1-ene), and a potential alcohol byproduct (3,3-difluoropropan-1-ol).

Compound	Boiling Point (°C)	Expected Retention Time (DB-624)	Expected Retention Time (DB-1)
3,3-Difluoroprop-1-ene	~ -15	Early	Very Early
1,3-Difluoroprop-1-ene	~ -10	Close to 3,3-isomer	Close to 3,3-isomer
3,3-Difluoropropan-1-ol	~ 100	Later	Earlier than DB-624

Rationale: The mid-polar DB-624 column is an excellent starting point for this analysis.[1][2] It provides a good balance of interactions to separate the non-polar starting material and the more polar alcohol byproduct. While a non-polar column would elute the components primarily by boiling point, it may not offer sufficient selectivity to resolve the difluoropropene isomers. A highly polar column might retain the fluorinated compounds too strongly, leading to broad peaks.

III. Optimizing the Separation: The GC Oven Temperature Program

A well-designed temperature program is crucial for achieving optimal separation within a reasonable analysis time.

Isothermal Analysis:

• Description: The oven is held at a single temperature throughout the run.

• Advantages: Simple, can be faster for simple mixtures.

• Disadvantages: Not suitable for samples with a wide range of boiling points. Early eluting peaks may be poorly resolved, while late-eluting peaks can be broad.

Temperature Ramped Analysis:

• Description: The oven temperature is increased at a controlled rate during the analysis.

• Advantages: Allows for the separation of compounds with a wide range of volatilities. Improves peak shape for later-eluting compounds.

• Disadvantages: Longer analysis time compared to an optimized isothermal method.

Recommended Temperature Program (for a DB-624 column):

• Initial Temperature: 40 °C, hold for 2 minutes. This allows for the sharp focusing of volatile analytes at the head of the column.

• Ramp: Increase the temperature to 150 °C at a rate of 10 °C/minute. This rate provides a good balance between resolution and analysis time.

• Final Hold: Hold at 150 °C for 2 minutes to ensure all components have eluted.

IV. Detection and Identification: Mass Spectrometry Parameters and Data Interpretation

The mass spectrometer provides the second dimension of separation and the data necessary for confident compound identification.

Ionization:

• Electron Ionization (EI): The standard ionization technique for GC-MS. It produces characteristic and reproducible fragmentation patterns, which are essential for library searching.

MS Parameters:

• Mass Range: A scan range of m/z 35-250 is typically sufficient to capture the molecular ions and characteristic fragments of 3,3-Difluoroprop-1-ene and its likely byproducts.

• Scan Speed: A faster scan speed is generally preferred to ensure enough data points are collected across each chromatographic peak for accurate peak integration and deconvolution.

Data Interpretation and the NIST Mass Spectral Library:

The primary tool for identifying unknown compounds is the comparison of their acquired mass spectra to a reference library, such as the NIST/EPA/NIH Mass Spectral Library.[3]

Expected Fragmentation of 3,3-Difluoroprop-1-ene (C₃H₄F₂):

While a reference spectrum for 3,3-Difluoroprop-1-ene may not be readily available, we can predict its fragmentation based on the mass spectrum of the closely related 3,3,3-Trifluoropropene.

• Molecular Ion (M⁺): The molecular ion at m/z 78 may be observed, but it is likely to be of low abundance due to the lability of the C-F bonds.

• Loss of Fluorine ([M-F]⁺): A peak at m/z 59 is expected.

• Loss of HF ([M-HF]⁺): A peak at m/z 58 is also likely.

• Other Fragments: Smaller fragments corresponding to C₃H₃⁺ (m/z 39) and other hydrocarbon fragments will also be present.

By comparing the fragmentation patterns of the peaks in the chromatogram to the NIST library and considering the reaction chemistry, one can confidently identify the components of the mixture.

V. A Self-Validating Experimental Workflow

To ensure the trustworthiness of the analytical results, a self-validating workflow should be implemented. This involves incorporating quality control checks at each stage of the analysis.

Caption: A comprehensive GC-MS workflow for the analysis of 3,3-Difluoroprop-1-ene reaction mixtures.

VI. Detailed Experimental Protocol

This protocol outlines a robust method for the GC-MS analysis of a 3,3-Difluoroprop-1-ene reaction mixture using headspace injection and a mid-polar capillary column.

1. Sample Preparation:

• Allow the reaction mixture to cool to room temperature.

• Prepare a 1:100 dilution of the reaction mixture in a suitable solvent (e.g., methanol or dichloromethane). The choice of solvent should be based on the solubility of the expected components and should not co-elute with any analytes of interest.

• Transfer 1 mL of the diluted sample into a 20 mL headspace vial.

• Immediately seal the vial with a PTFE-lined septum and aluminum cap.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Headspace Autosampler: Agilent 7697A or equivalent.

• Column: Agilent J&W DB-624, 30 m x 0.25 mm ID, 1.4 µm film thickness.

• Headspace Parameters:

  • Oven Temperature: 80 °C

  • Loop Temperature: 90 °C

  • Transfer Line Temperature: 100 °C

  • Incubation Time: 15 minutes

• GC Parameters:

  • Inlet Temperature: 250 °C

  • Carrier Gas: Helium, constant flow at 1.2 mL/min

  • Oven Program: 40 °C (2 min hold), then 10 °C/min to 150 °C (2 min hold)

• MS Parameters:

  • Ion Source: Electron Ionization (EI), 70 eV

  • Source Temperature: 230 °C

  • Quadrupole Temperature: 150 °C

  • Mass Range: m/z 35-250

3. Data Analysis:

• Integrate the peaks in the total ion chromatogram (TIC).

• For each integrated peak, view the mass spectrum.

• Perform a library search against the NIST Mass Spectral Library.

• Confirm the identity of each compound by comparing the retention time and mass spectrum to known standards, if available.

VII. Quantitative Analysis Considerations

For accurate quantification of 3,3-Difluoroprop-1-ene and its byproducts, a calibration curve should be prepared using certified reference standards. An internal standard method is recommended to compensate for variations in sample preparation and injection volume. A suitable internal standard would be a compound that is not present in the sample, has similar chemical properties to the analytes, and is well-resolved chromatographically. For this analysis, a deuterated analog or a different halogenated hydrocarbon could be used. Method validation should be performed in accordance with ICH guidelines to ensure linearity, accuracy, precision, and robustness.

Conclusion

The successful GC-MS analysis of 3,3-Difluoroprop-1-ene reaction mixtures hinges on a systematic approach to method development, from sample introduction to data interpretation. By understanding the chemical nature of the analyte and its potential byproducts, and by making informed choices regarding the GC column and temperature program, researchers can develop robust and reliable analytical methods. The use of headspace injection is highly recommended to maintain instrument cleanliness and ensure reproducible results. A mid-polar GC column, such as the DB-624, provides a versatile starting point for separating a range of potential products. Finally, confident identification is achieved through a combination of mass spectral library searching and a sound understanding of the reaction chemistry.

References

• Vertex AI Search. (2024).

• PubChem. (n.d.). 3,3,3-Trifluoropropene. Retrieved February 2, 2026, from [Link]

• Restek. (2021, January 28). Guide to GC Column Selection and Optimizing Separations. Retrieved February 2, 2026, from [Link]

• Agilent. (n.d.). DB-624 GC Columns. Retrieved February 2, 2026, from [Link]

• SCION Instruments. (n.d.). Sample preparation GC-MS. Retrieved February 2, 2026, from [Link]

• LCGC International. (2013, December 1). Optimizing GC–MS Methods. Retrieved February 2, 2026, from [Link]

• NIST. (n.d.). Mass Spectrometry Data Center. Retrieved February 2, 2026, from [Link]

• Wiley Science Solutions. (n.d.). Wiley Registry/NIST Mass Spectral Library 2023. Retrieved February 2, 2026, from [Link]

• Element Lab Solutions. (n.d.). DB-624. Retrieved February 2, 2026, from [Link]

• Shimadzu. (n.d.). Application Note: Simultaneous Analysis of 96 Volatile Organic Compounds in the Atmosphere by GC-MS/MS (MRM). Retrieved February 2, 2026, from [Link]

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• 3. 3,3,3-Trifluoropropene | C3H3F3 | CID 12672 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparative Reactivity Guide: 3,3-Difluoroprop-1-ene vs. 3,3,3-Trifluoropropene

This guide provides an in-depth technical comparison of 3,3-Difluoroprop-1-ene (DFP) and 3,3,3-Trifluoropropene (TFP) , tailored for researchers in medicinal chemistry and polymer science.[1]

Executive Summary

The reactivity profiles of 3,3-Difluoroprop-1-ene (DFP) and 3,3,3-Trifluoropropene (TFP) diverge fundamentally due to the stability of the C–F bond in the allylic position.[1] TFP behaves as a robust, electron-deficient alkene ideal for radical polymerization and transition-metal catalyzed cross-couplings where the CF₃ group remains intact .[1] In contrast, DFP functions as a "latent" allyl cation equivalent; under palladium catalysis, it undergoes allylic C–F bond activation , generating fluorinated

-allyl intermediates that facilitate the synthesis of monofluoroalkenes.

Electronic & Structural Profile

The substitution of hydrogen with fluorine alters the electronic landscape of the propene skeleton, influencing the Lowest Unoccupied Molecular Orbital (LUMO) energy and the acidity of the allylic protons.

Feature	3,3-Difluoroprop-1-ene (DFP)	3,3,3-Trifluoropropene (TFP)
Structure
Allylic Environment	Contains 1 acidic allylic proton ( ~25-30).[1]	No allylic protons; chemically inert group.[1]
Electronic Nature	Moderate Electron-Withdrawing Group (EWG).[1]	Strong EWG; significantly lowers LUMO energy.[1]
C–F Bond Lability	High: Susceptible to Pd-catalyzed oxidative addition (C–F activation).[1]	Low: Inert to standard oxidative addition; requires specific defluorinative conditions.[1]
Primary Application	Precursor for gem-difluoroallyl and monofluoroalkenyl scaffolds.[1][2]	Comonomer for fluoropolymers (e.g., fluoroelastomers); building block.[1]

Reactivity Pillar I: Transition Metal Catalysis

The most critical distinction lies in how transition metals interact with the allylic position.[1]

DFP: Allylic C–F Bond Activation

DFP is a unique substrate for Palladium-catalyzed allylic substitution .[1] Unlike standard allylic acetates or carbonates, DFP utilizes the C–F bond as a leaving group.

• Mechanism: Pd(0) inserts into the allylic C–F bond (oxidative addition), forming a fluorinated

  -allyl palladium complex.[1]

• Outcome: Nucleophilic attack (e.g., by amines or malonates) typically occurs at the terminal carbon, leading to monofluoroalkenes via

  -fluoride elimination or direct substitution depending on the ligand environment.[1] This pathway is pioneered by groups like Paquin and Gouverneur.[1]

TFP: Heck-Type & Reductive Couplings

TFP resists allylic C–F activation.[1] Instead, it participates in migratory insertion pathways.

• Mechanism: Nickel or Palladium catalysts coordinate to the alkene.[1] The metal inserts into an external electrophile (e.g., Ar-I) and then adds across the TFP double bond.[1]

• Selectivity: The strong electronic bias of the

  group directs nucleophilic metal species to the terminal carbon ( to ) or electrophilic metal species to the internal carbon, though regioselectivity can be tuned by ligands. Crucially, the group is retained , making TFP a powerful tool for installing trifluoromethyl groups.

Mechanistic Visualization (DOT Diagram)[1]

Caption: Figure 1 illustrates the divergent reaction pathways. DFP undergoes C-F bond cleavage to form a

-allyl species, while TFP undergoes alkene insertion retaining the motif.

Reactivity Pillar II: Radical Polymerization[1][3]

In the context of material science, TFP is the superior monomer for radical polymerization, often serving as a cure-site monomer or to modify crystallinity.

• TFP Polymerization: TFP copolymerizes efficiently with Vinylidene Fluoride (VDF).[1] The radical attack occurs exclusively at the terminal

  carbon.[1] The resulting radical at the position is electrophilic but stabilized enough to propagate.[1]

  • Reactivity Ratio: In VDF/TFP systems, TFP is incorporated efficiently, though homopolymerization is sluggish due to steric and electronic repulsion.

• DFP Polymerization: DFP is less commonly used as a primary monomer.[1] Its allylic proton introduces a risk of degradative chain transfer (hydrogen abstraction), which can terminate the growing polymer chain, lowering molecular weight compared to TFP.

Experimental Protocols

Protocol A: Pd-Catalyzed Allylic Amination of DFP (C-F Activation)

This protocol demonstrates the use of DFP as a precursor for

-aminofluoroalkenes.[1]

Reagents:

• 3,3-Difluoroprop-1-ene (DFP) (1.0 equiv)[1]

• Morpholine (2.0 equiv)[1]

• Catalyst: [Pd(allyl)Cl]₂ (2.5 mol%)[1]

• Ligand: DPEphos (5.0 mol%)[1]

• Base: Cs₂CO₃ (3.0 equiv)[1]

• Solvent: THF (anhydrous)

Workflow:

• Catalyst Activation: In a glovebox, mix [Pd(allyl)Cl]₂ and DPEphos in THF and stir for 30 mins to generate the active Pd(0) species.

• Substrate Addition: Add Cs₂CO₃ and Morpholine to the reaction vessel.

• DFP Introduction: Introduce DFP (gas/volatile liquid) via syringe or condensed gas addition at 0°C.[1]

• Reaction: Seal the vessel and heat to 60°C for 12 hours. The Pd inserts into the allylic C-F bond.[1][3]

• Workup: Cool to RT, filter through Celite, and concentrate.

• Purification: Silica gel chromatography (Hexanes/EtOAc).

• Validation: Check ¹⁹F NMR for the disappearance of the

  doublet ( ppm) and appearance of the monofluoroalkene signal ( to ppm).

Protocol B: Ni-Catalyzed Alkyl-Arylation of TFP (Retentive Coupling)

This protocol utilizes TFP to synthesize trifluoromethylated alkanes.[1]

Reagents:

• 3,3,3-Trifluoropropene (TFP) (1.5 equiv, gas)

• Aryl Zinc Reagent (Ph-ZnI) (1.0 equiv)[1]

• Alkyl Iodide (Tertiary) (1.0 equiv)[1]

• Catalyst: NiCl₂[1][4]·glyme (10 mol%)[1]

• Ligand: 4,4'-di-tert-butyl-2,2'-bipyridine (15 mol%)[1]

Workflow:

• Setup: Charge a pressure tube with NiCl₂·glyme, ligand, and Alkyl Iodide under Argon.

• Solvent: Add anhydrous DMA (Dimethylacetamide).

• TFP Addition: Condense TFP into the tube at -78°C or add via balloon pressure (1 atm).

• Reagent Addition: Add the Aryl Zinc reagent via syringe.[1]

• Reaction: Stir at 25°C for 24 hours.

• Mechanism: Ni catalyzes the radical addition of the alkyl group to TFP, followed by capture of the resulting radical by the Aryl-Ni species.

• Validation: ¹⁹F NMR will show a singlet characteristic of the intact

  group ( ppm).[1]

References

• Paquin, J.-F., et al. (2010).[1] Activation of Allylic C–F Bonds: Palladium-Catalyzed Allylic Amination of 3,3-Difluoropropenes. Angewandte Chemie International Edition. Link[1]

• Gouverneur, V., et al. (2009).[1] Palladium-Catalyzed Allylic Alkylation of gem-Difluoroalkenes. Angewandte Chemie. Link[1]

• Aiwen Lei, et al. (2022).[1] Nickel-Catalyzed Alkyl-Arylation of 3,3,3-Trifluoropropene. Nature Communications.[1] Link[1]

• Ameduri, B. (2018).[1] Fluoropolymers: The Influence of 3,3,3-Trifluoropropene on Copolymer Properties. Chemical Reviews. Link[1]

• Ichikawa, J. (2014).[1] Synthesis of Fluoroalkenes via Difluoroallylation. Journal of Fluorine Chemistry. Link[1]

Sources

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• 3. sioc.cas.cn [sioc.cas.cn]
• 4. Recent Advances in Single-Electron-Transfer-Mediated Carbonylation - PMC [pmc.ncbi.nlm.nih.gov]

Advanced Reagents for gem-Difluoroalkene Synthesis: Beyond the Wittig Reaction

Executive Summary

The gem-difluoroalkene moiety is a critical bioisostere for the carbonyl group in medicinal chemistry, offering metabolic stability while mimicking the steric and electronic profile of the C=O bond. While the Wittig-type reaction (using difluoromethyl triphenylphosphonium bromide) remains the historical standard, it suffers from significant limitations: poor reactivity with enolizable ketones, harsh basic conditions, and difficult purification of phosphorus byproducts.

This guide evaluates high-performance alternatives, specifically focusing on Difluoromethyl 2-pyridyl sulfone (Hu's Reagent) as the primary nucleophilic alternative, and Nickel-catalyzed defluorinative alkylation as a strategic disconnect for late-stage functionalization.

Part 1: The Standard vs. The Alternatives

The Baseline: Wittig/Horner-Wadsworth-Emmons (HWE)

The conventional approach involves the in situ generation of a difluorocarbene phosphonium ylide.

• Reagents:

  or .

• Limitations:

  • O-philicity: The hard nature of the fluorinated ylide often leads to O-alkylation rather than olefination with enolizable ketones.

  • Basic Conditions: Requires strong bases (e.g., LiHMDS, NaH) that are incompatible with base-sensitive scaffolds.

  • Waste: Stoichiometric generation of triphenylphosphine oxide (TPPO).

The Superior Alternative: Julia-Kocienski Olefination (Hu's Reagent)

Developed by Jinbo Hu's group, difluoromethyl 2-pyridyl sulfone utilizes the Julia-Kocienski mechanism. It fundamentally changes the disconnection by using a stable sulfinate intermediate that undergoes a Smiles rearrangement.

• Key Advantage: The 2-pyridyl group acts as an intramolecular trap, facilitating the elimination step under milder conditions and preventing the "back-reaction" common in reversible aldol-type additions.

Part 2: Comparative Performance Matrix

The following table contrasts the standard Wittig protocol with Hu's Reagent and the emerging Nickel-Catalyzed Defluorinative approach.

Feature	Wittig / HWE (Standard)	Hu's Reagent (Julia-Kocienski)	Ni-Catalyzed Defluorinative
Primary Substrate	Aldehydes (Activated)	Aldehydes & Ketones	Trifluoromethyl Alkenes + Alkyl Halides
Mechanism	Ylide Addition (Concerted/Stepwise)	Addition Smiles Rearrangement Elimination	Radical Cross-Coupling
Ketone Reactivity	Poor (Often <40% yield)	Excellent (Often >80% yield)	N/A (Uses alkene substrate)
Base Requirement	Strong (LiHMDS, NaH)	Moderate (LHMDS, t-BuOK)	Mild/None (Reductive conditions)
Atom Economy	Low (High MW waste: )	Moderate (Sulfinate byproduct)	High
Key Use Case	Simple aromatic aldehydes	Complex ketones, Drug Intermediates	Late-stage functionalization
Benchmark Yield	61% (Thrombin Inhibitor Intermediate)	84% (Thrombin Inhibitor Intermediate)	70-90% (Alkyl halide coupling)

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Case Study Validation: In the synthesis of a thrombin inhibitor intermediate (SSR182289A), the Wittig approach yielded only 61% product with difficult purification. Switching to Hu's reagent increased the yield to 84% with a cleaner impurity profile (Zhao et al., Org. Lett. 2010).[1]

Part 3: Mechanistic Visualization

The success of Hu's reagent relies on the Smiles Rearrangement , which drives the reaction forward irreversibly. This is distinct from the reversible betaine formation in Wittig reactions.

Figure 1: Mechanism of Julia-Kocienski Difluoroolefination showing the critical Smiles Rearrangement that prevents reversibility.

Part 4: Detailed Experimental Protocols

Protocol A: Synthesis from Ketones using Hu's Reagent

Best for: Converting complex ketones to gem-difluoroalkenes where Wittig fails.

Reagents:

• Difluoromethyl 2-pyridyl sulfone (1.2 equiv)

• Ketone Substrate (1.0 equiv)[2]

• LiHMDS (1.0 M in THF, 1.5 equiv) or t-BuOK (for less sensitive substrates)

• Solvent: DMF (Anhydrous)

Step-by-Step Workflow:

• Preparation: Flame-dry a two-neck round-bottom flask and purge with Argon. Charge with Difluoromethyl 2-pyridyl sulfone (1.2 equiv) and the Ketone substrate (1.0 equiv).

• Solvation: Add anhydrous DMF (0.1 M concentration relative to substrate). Cool the mixture to -78 °C using a dry ice/acetone bath.

• Deprotonation & Addition: Add LiHMDS (1.5 equiv) dropwise over 10 minutes. Note: A color change (often to deep yellow/orange) indicates anion formation.

• Reaction: Stir at -78 °C for 1 hour.

• Rearrangement: Remove the cooling bath and allow the reaction to warm to room temperature over 2 hours. Crucial Step: The Smiles rearrangement occurs during this warming phase.

• Quench: Quench with saturated aqueous

  .

• Workup: Extract with EtOAc (3x). Wash combined organics with brine (to remove DMF), dry over

  , and concentrate.

• Purification: Flash column chromatography (typically Hexanes/EtOAc).

Protocol B: Transition-Metal-Free Cross-Coupling (Diazo Approach)

Best for: Synthesis of difluoroacrylates or diaryldifluoroolefins without strong bases.

Reagents:

• Diazo compound (e.g., ethyl diazoacetate) (1.0 equiv)

• (1.2 equiv)

• Initiator: TBAB (Tetrabutylammonium bromide) (0.1 equiv)

• Solvent: THF[3]

Step-by-Step Workflow:

• Mixing: In a sealed tube, dissolve the diazo compound and

  in THF.

• Initiation: Add catalytic TBAB (10 mol%).

• Heating: Heat the mixture to 60-80 °C for 2-4 hours. Mechanism: TBAB initiates the release of difluorocarbene (:CF2) which couples with the diazo-derived carbene.

• Workup: Solvent evaporation and direct column chromatography.

Part 5: Strategic Decision Guide

Use the following logic flow to select the appropriate reagent for your substrate.

Figure 2: Decision matrix for selecting the optimal gem-difluoroalkene synthesis strategy.

References

• Zhao, Y., Huang, W., Zhu, L., & Hu, J. (2010).[4][5] Difluoromethyl 2-Pyridyl Sulfone: A New gem-Difluoroolefination Reagent for Aldehydes and Ketones. Organic Letters, 12(7), 1444–1447.[1] [Link]

• Hu, M., Ni, C., Li, L., Han, Y., & Hu, J. (2015).[3] gem-Difluoroolefination of Diazo Compounds with TMSCF3 or TMSCF2Br: Transition-Metal-Free Cross-Coupling of Two Carbene Precursors. Journal of the American Chemical Society, 137(45), 14496–14501. [Link]

• Zhu, L., & Hu, J. (2016). Recent Advances in the Synthesis of gem-Difluoroalkenes. In Fluorine in Heterocyclic Chemistry Volume 2. Springer.
• Ichikawa, J. (2000). Fluorine as a Leaving Group: A New Route to Fluorinated Olefins. Journal of Fluorine Chemistry, 105(2), 257-263.
• Sakaguchi, H., Uetake, Y., & Niwa, T. (2018). Nickel-Catalyzed Defluorinative Alkylation of Trifluoromethyl Alkenes. Journal of the American Chemical Society.

Sources

• 1. sioc.cas.cn [sioc.cas.cn]
• 2. books.rsc.org [books.rsc.org]
• 3. gem-Difluoroolefination of Diazo Compounds with TMSCF3 or TMSCF2Br: Transition-Metal-Free Cross-Coupling of Two Carbene Precursors [organic-chemistry.org]
• 4. Difluoromethyl 2-Pyridyl Sulfone: A New gem-Difluoroolefination Reagent for Aldehydes and Ketones [organic-chemistry.org]
• 5. Modified Julia Olefination, Julia-Kocienski Olefination [organic-chemistry.org]

A Senior Application Scientist's Guide to the Stereochemical Validation of 3,3-Difluoroprop-1-ene Addition Products

Authored for Researchers, Scientists, and Drug Development Professionals

The incorporation of fluorine into bioactive molecules is a cornerstone of modern medicinal chemistry, often enhancing metabolic stability, binding affinity, and lipophilicity. The 3,3-difluoroallyl group, accessible from 3,3-difluoroprop-1-ene, is a particularly valuable synthon. However, addition reactions to this prochiral alkene frequently generate one or more stereocenters, making the rigorous validation of the product's stereochemistry a critical, yet challenging, step in the drug discovery pipeline. An incorrect stereochemical assignment can lead to wasted resources and misinterpreted structure-activity relationships (SAR).

This guide provides a comparative analysis of the primary techniques used to determine the stereochemistry of 3,3-difluoroprop-1-ene addition products. It moves beyond mere procedural descriptions to explain the underlying principles and strategic choices that enable confident and unambiguous stereochemical assignment.

The Stereochemical Challenge: Beyond Simple Addition

Electrophilic addition to an alkene is a foundational organic reaction. In the case of 3,3-difluoroprop-1-ene, the reaction proceeds via attack of the π-bond on an electrophile, typically forming a carbocation intermediate.[1][2] Subsequent capture by a nucleophile completes the addition. The complexity arises from the prochiral nature of the starting material and the formation of a planar carbocation, which allows for nucleophilic attack from either face, potentially leading to a mixture of enantiomers or diastereomers.

The presence of the gem-difluoro group significantly influences the reaction's regioselectivity and the stability of the intermediate carbocation, but the fundamental stereochemical ambiguity remains. Therefore, a robust analytical workflow is not just recommended; it is essential.

Caption: Fig. 1: Generation of stereoisomers from 3,3-difluoroprop-1-ene.

A Comparative Guide to Validation Techniques

No single technique is universally optimal for stereochemical validation. The most effective strategy often involves a combination of methods, where the strengths of one compensate for the limitations of another. The choice depends on the physical properties of the molecule (e.g., crystallinity, solubility), the information required (relative vs. absolute configuration), and available resources.

Technique	Principle	Information Obtained	Key Advantages	Common Challenges
NMR Spectroscopy	Nuclear spin interactions in a magnetic field. Analysis of chemical shifts, coupling constants (J), and Nuclear Overhauser Effects (NOE).	Relative stereochemistry, conformational analysis, diastereomeric ratio.	Universally applicable to soluble compounds; non-destructive; provides rich structural detail.	Does not directly provide absolute configuration; can be ambiguous for flexible molecules.
X-Ray Crystallography	Diffraction of X-rays by a single crystal lattice.	Unambiguous relative and absolute stereochemistry; precise bond lengths and angles.	The "gold standard" for definitive structural proof.[3]	Requires a high-quality single crystal, which can be difficult or impossible to obtain.
Chiral HPLC	Differential interaction of enantiomers with a chiral stationary phase.	Enantiomeric excess (ee); separation of enantiomers for further analysis.	Excellent for determining enantiopurity and for preparative separation.[4][5]	Method development can be time-consuming; does not inherently assign absolute configuration.
Vibrational Circular Dichroism (VCD)	Differential absorption of left and right circularly polarized infrared light.	Absolute stereochemistry in solution.	Does not require crystallization; applicable to a wide range of molecules.[6][7][8]	Requires quantum mechanical calculations for spectral interpretation; specialized instrumentation.

In-Depth Analysis & Experimental Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Workhorse

NMR is the first line of analysis for any newly synthesized compound. For fluorinated molecules, ¹⁹F NMR is a particularly powerful tool due to the 100% natural abundance and high sensitivity of the ¹⁹F nucleus.[9][10]

Causality in Experimental Choice:

• ¹H and ¹⁹F NMR: Initial characterization to confirm the constitution of the product. The large chemical shift dispersion in ¹⁹F NMR helps resolve signals that might overlap in the ¹H spectrum.

• ¹H-¹H COSY & ¹H-¹³C HSQC/HMBC: Establish the connectivity of the carbon skeleton and proton environments.

• ¹H-¹⁹F HSQC/HOESY: Crucial for organofluorine compounds. These experiments reveal through-bond (HSQC) and through-space (HOESY) correlations between protons and fluorine atoms, providing critical constraints for determining relative stereochemistry.[11]

• ¹H-¹H NOESY/ROESY: The cornerstone for determining relative stereochemistry in non-fluorinated regions. The presence or absence of a Nuclear Overhauser Effect (NOE) between two protons indicates their spatial proximity (<5 Å). For molecules with intermediate molecular weight, ROESY is often preferred to avoid zero-crossing issues that can nullify NOE signals.

Protocol: Determination of Relative Stereochemistry via 2D NOESY NMR

This protocol assumes the product has been purified and its basic structure confirmed by 1D NMR and correlation spectroscopy.

• Sample Preparation (The "Why"):

  • Dissolve 5-10 mg of the purified compound in ~0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). The choice of solvent is critical; it must fully dissolve the sample and not have signals that obscure key resonances.

  • Filter the solution through a small plug of glass wool into a high-quality NMR tube. Causality: Particulate matter can degrade spectral quality by disrupting magnetic field homogeneity.

• Instrumental Parameters:

  • Acquire the spectrum on a high-field spectrometer (≥500 MHz is recommended). Causality: Higher field strength provides better signal dispersion, which is crucial for resolving complex spin systems and overlapping signals.

  • Set the mixing time (d8) to a value approximately equal to the T₁ relaxation time of the protons of interest (typically 300-800 ms). Causality: The mixing time is the period during which magnetization is transferred via the NOE. If it's too short, cross-peaks will be weak. If it's too long, spin diffusion can occur, where magnetization relays through multiple protons, leading to misleading correlations. A mixing time series (e.g., 200, 400, 600, 800 ms) can be run to build confidence in the observed correlations.

• Data Analysis:

  • Process the 2D data and carefully integrate all cross-peaks.

  • Correlate the observed NOEs with a 3D model of the putative diastereomers. For example, in a cyclic system, a strong NOE between two substituents indicates they are on the same face of the ring (cis), while the absence of an NOE suggests a trans relationship.

  • Pay close attention to the fluorine atoms' influence. The steric bulk and electronic effects of the CF₂ group will dictate the molecule's preferred conformation, which in turn governs the observed NOEs.

X-Ray Crystallography: The Gold Standard

When an unambiguous, definitive structure is required, single-crystal X-ray diffraction is the ultimate arbiter.[3] It not only reveals the relative arrangement of all atoms but can also determine the absolute configuration.[12]

Causality in Experimental Choice: The primary challenge is not the analysis but obtaining a suitable crystal. The decision to pursue crystallography is often a cost-benefit analysis. If a compound is critical for a development program and NMR data is ambiguous, the time invested in screening for crystallization conditions is justified. The absolute configuration is determined through anomalous dispersion, an effect that is more pronounced with heavier atoms.[13] While fluorine's effect is borderline, the presence of other heteroatoms (e.g., S, Cl, Br) or the use of specific X-ray sources can make the determination routine.[13]

Chiral High-Performance Liquid Chromatography (HPLC): The Preparative & Analytical Tool

Chiral HPLC is the benchmark method for determining the enantiomeric purity (ee%) of a sample.[4] It can also be scaled for the preparative separation of enantiomers, providing pure samples for biological testing and further analytical characterization (like VCD).

Causality in Method Development: The separation relies on the transient formation of diastereomeric complexes between the analytes and the chiral stationary phase (CSP).[4]

• Column Selection: Polysaccharide-based columns (e.g., cellulose or amylose derivatives) are the most versatile and should be screened first. For fluorinated compounds, fluorinated stationary phases can sometimes offer unique selectivity and improved peak shape.[14][15]

• Mobile Phase Screening: A systematic screen of polar (e.g., ethanol, isopropanol) and non-polar (e.g., hexane) mobile phases is performed to find conditions that provide baseline resolution. Modifiers like trifluoroacetic acid (for acidic compounds) or diethylamine (for basic compounds) are often added in small amounts to improve peak shape.

Protocol: Chiral HPLC Method Development for Enantiomeric Excess (ee) Determination

• Sample Preparation:

  • Prepare a stock solution of the racemic or synthesized product at ~1 mg/mL in a suitable solvent (e.g., ethanol or mobile phase).

  • Ensure the sample is fully dissolved and filtered before injection.

• Initial Screening:

  • Select 2-3 different polysaccharide-based chiral columns (e.g., Chiralpak IA, IB, IC).

  • Begin with a simple mobile phase, such as 90:10 Hexane:Isopropanol, at a flow rate of 1 mL/min.

  • Run a short (10-15 min) isocratic method for each column.

  • Self-Validation: A racemic standard is essential. Without it, you cannot confirm that the two observed peaks (if any) are enantiomers or know their relative elution order.

• Method Optimization:

  • If no separation is observed, systematically vary the mobile phase composition (e.g., change the alcohol modifier to ethanol, or increase/decrease the percentage of the polar component).

  • The goal is to achieve a resolution (Rs) value of >1.5, which indicates baseline separation.

  • Once separation is achieved, inject the enantiomerically enriched sample to determine the ee% by comparing the peak areas.

Integrated Workflow for Unambiguous Assignment

Caption: Fig. 2: Integrated workflow for stereochemical validation.

Conclusion

References

• BenchChem. (n.d.). Confirming Stereochemistry of 1,1,3,3-Tetrachloroprop-1-ene Reaction Products: A Comparative Guide.

• Münster, P., et al. (2019). Determination of Absolute Stereochemistry of Flexible Molecules Using a Vibrational Circular Dichroism Spectra Alignment Algorithm. Journal of Chemical Information and Modeling. Available at: [Link]

• Harada, N. (2014). Determination of absolute configurations by X-ray crystallography and 1H NMR anisotropy. ResearchGate. Available at: [Link]

• Lodewyk, M. W., et al. (2012). Determination of absolute configuration using single crystal X-ray diffraction. PubMed. Available at: [Link]

• Petronilli, V., et al. (2021). Stereochemistry of natural products from vibrational circular dichroism. RSC Publishing. Available at: [Link]

• Kannappan, V. (2022). Chiral HPLC separation: strategy and approaches. Chiralpedia. Available at: [Link]

• Harada, N. (2018). HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. MDPI. Available at: [Link]

• Idol, J. R., et al. (2017). New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. Chemical Science. Available at: [Link]

• Freedman, T. B., et al. (2004). Determination of absolute configuration via vibrational circular dichroism. Drug Discovery Today: Technologies. Available at: [Link]

• Chemistry LibreTexts. (2024). Electrophilic Addition Reactions of Alkenes. Available at: [Link]

• Dolan, J. W. (2002). Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC. LCGC International. Available at: [Link]

• Flack, H. D., & Bernardinelli, G. (2008). The use of X-ray crystallography to determine absolute configuration. ResearchGate. Available at: [Link]

• Wenzel, T. J., & Chisholm, C. D. (2011). Using NMR Spectroscopic Methods to Determine Enantiomeric Purity and Assign Absolute Stereochemistry. Progress in Nuclear Magnetic Resonance Spectroscopy.

• Haszeldine, R. N., & Steele, B. R. (1957). The addition of free radicals to unsaturated systems. Part XVI. A reinvestigation of radical addition to 1,1,3,3,3-pentafluoropropene. Journal of the Chemical Society C: Organic. Available at: [Link]

• Jacques, J., et al. (1981). Determination of Absolute and Relative Configuration by X-ray and Neutron Diffraction Methods. Stereochemistry.

• The Organic Chemistry Tutor. (2021). Electrophilic Addition Mechanism. YouTube. Available at: [Link]

• Exarchou, V., et al. (2011). Application of Fluorine NMR for Structure Identification of Steroids. PubMed. Available at: [Link]

• Hori, H., et al. (2007). HPLC Separation of 30 Perfluorinated Compounds and Isomers Using a Pentafluorophenyl Reverse Phase Column. ResearchGate. Available at: [Link]

• Polavarapu, P. L. (2004). Determination of absolute configuration via vibrational circular dichroism. PubMed. Available at: [Link]

• Lesot, P., et al. (2021). Stereoisomeric Separation of Flavonoids by Two-Dimensional Supercritical Fluid Chromatography: Identification of Adequate Chiral Columns and Application to Honey Analysis. Molecules. Available at: [Link]

• Cooper, R. I., & Watkin, D. J. (2020). Howard Flack and the Flack Parameter. Chemical Crystallography. Available at: [Link]

• Chemistry Steps. (n.d.). Electrophilic Addition Reactions of Alkenes. Retrieved from [Link]

• Oxford Instruments. (n.d.). NMR | Fluorine Spectroscopy. Retrieved from [Link]

• Gareth Arnott. (2024). Introduction to the Electrophilic Addition to Alkenes. YouTube. Available at: [Link]

• Štefane, B., et al. (2018). Application of 19F NMR Spectroscopy for Determining the Absolute Configuration of α-Chiral Amines and Secondary Alcohols Using Trifluoromethylbenzoimidazolylbenzoic Acid. The Journal of Organic Chemistry. Available at: [Link]

• Rzepa, H. S. (2005). Absolute Stereochemistry: The merits of VCD and XRD. ePrints Soton. Available at: [Link]

• Anonymous. (n.d.). Electrophilic Additions of Alkenes as the Counterpart of Eliminations. Retrieved from [Link]

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Computational Analysis of Reaction Pathways for 3,3-Difluoroprop-1-ene: A Methodological Comparison Guide

Topic: Computational Analysis of Reaction Pathways for 3,3-Difluoroprop-1-ene Content Type: Publish Comparison Guide

Executive Summary

For researchers in atmospheric chemistry and drug discovery, 3,3-difluoroprop-1-ene (DFP) represents a critical structural motif.[1] Its reactivity is governed by the unique electronic modulation of the gem-difluoro group at the allylic position.[1] Unlike simple alkenes, DFP requires a nuanced computational approach to account for conformational isomerism and fluorine-induced electron withdrawal .[1]

This guide compares two industry-standard Density Functional Theory (DFT) methodologies—B3LYP vs. M06-2X —for mapping the reaction pathways of DFP.[1] We provide a validated workflow for analyzing its primary degradation route: OH radical addition .

Part 1: The Conformational Prerequisite

Before initiating any reaction path calculation, the starting geometry must be rigorously defined.[1] Unlike propene, 3,3-difluoroprop-1-ene exists as a mixture of rotamers.[1] Ignoring this will lead to erroneous Boltzmann-averaged kinetics.[1]

Experimental Grounding: According to spectroscopic analysis (Durig et al., J. Phys.[1] Chem. A), DFP exists in two stable conformations:[1]

• Cis Conformer: The H atom of the CHF

  group is syn (cis) to the C=C double bond.[1]

• Gauche Conformer: The H atom is rotated ~120° out of plane.[1]

Key Insight: The cis conformer is thermodynamically more stable by approximately 0.98 kJ/mol (82 cm⁻¹) in the gas phase.[1][2] Your computational workflow must use the cis conformer as the reactant minimum.[1]

Visualization: Conformational Energy Landscape

Figure 1: Conformational equilibrium of 3,3-difluoroprop-1-ene. The cis-rotamer is the requisite starting point for accurate kinetic modeling.[1]

Part 2: Methodological Comparison (B3LYP vs. M06-2X)

When modeling the electrophilic addition of OH radicals (the dominant atmospheric sink) or other electrophiles, the choice of functional dictates the accuracy of the barrier height (

).[1]

Feature	Method A: B3LYP/6-311++G(d,p)	Method B: M06-2X/6-311++G(d,p)
Functional Type	Hybrid GGA	Hybrid Meta-GGA (High Non-locality)
Dispersion Correction	Poor (unless -D3 added)	Excellent (Built-in parameterization)
Barrier Height Accuracy	Often Underestimates barriers (2-3 kcal/mol error)	High Accuracy for main-group kinetics (<1 kcal/mol error)
Computational Cost	Low (Standard Benchmark)	Moderate (Requires finer integration grids)
Recommendation	Use for initial geometry scans only.[1]	Mandatory for final TS energies and kinetics.

Expert Insight: The gem-difluoro group in DFP creates subtle weak interactions (C-H[1]···F) in the transition state. B3LYP often fails to capture these dispersion forces, leading to artificially "loose" transition states.[1] M06-2X is the superior choice for this specific fluorinated alkene. [1]

Part 3: Reaction Pathway Analysis (OH Radical Addition)

The reaction of DFP with OH radicals proceeds via two competing channels:

• Pathway A (Terminal Addition): OH attack at C1 (CH

  ).[1]

• Pathway B (Internal Addition): OH attack at C2 (CH).[1]

Mechanistic Logic: The electron-withdrawing effect of the -CHF

group at C3 deactivates the double bond compared to propene.[1] However, it also polarizes the pi-system.[1] The transition state (TS) involves the formation of a pre-reactive complex (PRC) followed by the specific addition barrier.[1]

Experimental Protocol for Computational Validation

To replicate high-fidelity results, follow this stepwise self-validating protocol:

• Geometry Optimization (Reactants):

  • Optimize cis-3,3-difluoroprop-1-ene and the OH radical (doublet state).

  • Check: Ensure zero imaginary frequencies.

• Transition State (TS) Search:

  • Guess Structure: Place OH radical ~2.0 Å above the C1 atom.[1]

  • Method: Opt=TS with CalcFC (Calculate Force Constants).[1]

  • Validation: The output must show exactly one imaginary frequency corresponding to the C-O bond formation vector.[1]

• Intrinsic Reaction Coordinate (IRC):

  • Run IRC (Forward and Reverse) to prove the TS connects the Pre-Reactive Complex to the Radical Adduct.

  • Why? Fluorine atoms can cause "roaming" mechanisms; IRC confirms the path.[1]

• Energy Refinement:

  • Perform a Single Point Energy (SPE) calculation on the optimized geometries using a larger basis set (e.g., cc-pVTZ) if resources allow.[1]

Visualization: Reaction Coordinate Diagram

Figure 2: Reaction coordinate for the addition of OH radical to the terminal carbon (C1) of 3,3-difluoroprop-1-ene.[1]

Part 4: Data Summary & Expected Trends

Based on validated studies of homologous fluorinated propenes (e.g., 3,3,3-trifluoropropene), the following trends are expected when applying the M06-2X protocol to DFP.

Parameter	Pathway A (C1 Addition)	Pathway B (C2 Addition)	H-Abstraction (Allylic)
Barrier Height ( )	Lowest (Favored)	Moderate	High (Disfavored)
Thermodynamics ( )	Exothermic	Exothermic	Endothermic/Neutral
Product Stability	Secondary Radical (Stabilized by F-group)	Primary Radical (Less Stable)	Allylic Radical
Rate Determining Step	Formation of C-O bond	Formation of C-O bond	C-H Bond Breaking

Note on Fluorine Effect: The -CHF

group destabilizes the developing positive charge character in the TS less than a -CF group would, making DFP more reactive toward electrophiles than 3,3,3-trifluoropropene but less reactive than propene.[1]

References

• Durig, J. R., et al. (2001).[1] "Raman and Infrared Spectra, Conformational Stability, Barriers To Internal Rotation... of 3,3-Difluoropropene."[1] The Journal of Physical Chemistry A.

• Zhao, Y., & Truhlar, D. G. (2008).[1] "The M06 suite of density functionals for main group thermochemistry, thermochemical kinetics, noncovalent interactions, excited states, and transition elements."[1] Theoretical Chemistry Accounts.

• Papadimitriou, V. C., et al. (2011).[1] "Kinetic study of the reaction of OH radicals with (E)-CF3CH=CHF and (Z)-CF3CH=CHF." Chemical Physics Letters. (Comparative homolog data).

• Gour, N. K., et al. (2016).[1] "Tropospheric degradation of 2-fluoropropene initiated by hydroxyl radical: Reaction mechanisms, kinetics and atmospheric implications." RSC Advances. (Methodological validation for fluoropropenes).

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• 2. pubs.acs.org [pubs.acs.org]

Comparative Guide: Palladium Catalysts for Heck Reactions of Fluorinated Alkenes

The following guide is structured to provide an advanced technical comparison of palladium catalytic systems for the Heck reaction of fluorinated alkenes. It prioritizes mechanistic insight and actionable decision-making frameworks over generic procedural lists.

Executive Summary: The "Fluorine Bifurcation"

The application of the Heck reaction to fluorinated alkenes is not merely a substitution of substrates; it is a fundamental shift in the catalytic landscape. Unlike non-fluorinated alkenes, where

-hydride elimination is the dominant termination step, fluorinated substrates introduce a competing pathway: -fluorine elimination .

For the medicinal chemist, this creates a binary decision point:

• Retention: Do you need to preserve the C-F bonds (e.g., synthesizing trifluoromethylated alkenes)?

• Defluorination: Are you leveraging the fluorine as a leaving group to access monofluoroalkenes (e.g.,

  -fluorostyrenes)?

This guide compares catalytic systems based on their ability to control this selectivity, focusing on gem-difluoroalkenes and 3,3,3-trifluoropropene (TFP) .

Mechanistic Divergence: The "Fork in the Road"

To choose the right catalyst, one must understand the intermediate geometry. The stability of the Carbon-Fluorine bond is high (

kcal/mol), yet -fluorine elimination is kinetically accessible because the formation of a Pd-F species is thermodynamically favorable.

Diagram 1: The Competitive Elimination Pathways

The following diagram illustrates the critical intermediate where the catalyst ligand sphere dictates the product outcome.

Caption: The "Fluorine Fork": Path A leads to retention (desired for TFP), while Path B leads to defluorination (common for gem-difluoroalkenes).

Catalyst Performance Comparison

We evaluate three primary catalyst classes against the two most common fluorinated substrates.

Substrate Class A: 3,3,3-Trifluoropropene (TFP)

Goal: Retention of the

group to form trans- -trifluoromethylstyrenes. Challenge: Regioselectivity (Linear vs. Branched) rather than defluorination (due to structural distance of F from Pd).

Catalyst System	Ligand Type	Yield	Regioselectivity (E/Z)	Mechanism Note
Pd(OAc)₂ / PPh₃	Monodentate Phosphine	Good (70-85%)	High Trans (>95:5)	Standard neutral pathway. High trans-selectivity is driven by steric repulsion between and .
Herrmann-Beller	Palladacycle	Excellent (>90%)	Exclusive Trans	High thermal stability allows for lower loading (0.1 mol%). Best for industrial scale-up.
Pd(dba)₂ / t-Bu₃P	Bulky Electron-Rich	Moderate	Mixed	Over-stabilization of Pd(0) can slow turnover for electron-deficient alkenes like TFP.

Recommendation: Use the Herrmann-Beller palladacycle for maximum efficiency and retention. The

group in TFP is on the -carbon relative to the double bond, making -F elimination geometrically impossible after standard insertion.

Substrate Class B: Gem-Difluoroalkenes (e.g., Vinylidene Difluoride)

Goal: Usually Defluorinative Coupling to synthesize

-fluorostyrenes. Challenge: Promoting -F elimination over -H elimination.

Catalyst System	Ligand Type	Yield (of Monofluoro)	Selectivity ( -F vs -H)	Mechanism Note
Pd(OAc)₂ / PPh₃	Monodentate Phosphine	High (80-92%)	>20:1 Favoring -F	The formation of the strong Pd-F bond drives the reaction. The "loss" of fluorine is the intended outcome here.
PdCl₂(dppf)	Bidentate (Large Bite Angle)	Low	Poor	Bidentate ligands often stabilize the intermediate, retarding the necessary elimination step or favoring -H elimination.
Pd(TFA)₂ / Ag₂CO₃	Cationic Pathway	Moderate	High -F	Silver additives sequester fluoride (as AgF), driving the equilibrium toward defluorination.

Recommendation: Use Pd(OAc)₂ / PPh₃ with an inorganic base (

). This system leverages the thermodynamic drive of Pd-F formation to cleanly access -fluorostyrenes.

Detailed Experimental Protocols

These protocols are designed to be self-validating. If the color changes or precipitation described does not occur, pause and re-evaluate reagent quality (particularly the oxidation state of Pd).

Protocol A: Synthesis of Trans- -Trifluoromethylstyrene (Retention)

Targeting the coupling of Aryl Iodides with 3,3,3-Trifluoropropene (TFP).

• Catalyst Prep: In a glovebox or under Argon, charge a pressure tube with aryl iodide (1.0 equiv), Pd(OAc)₂ (2 mol%), and PPh₃ (4 mol%).

  • Note: PPh₃ is preferred here over bulky ligands to minimize steric clash with the

    group during insertion.

• Solvent/Base: Add

  (1.5 equiv) and DMF (0.2 M concentration).

  • Checkpoint: Solution should be light yellow/orange. Darkening to black immediately indicates Pd precipitation (bad).

• Substrate Addition: Bubble 3,3,3-trifluoropropene gas (excess) into the solution for 5 minutes, or add liquid TFP if using a chilled vessel (bp is -18°C). Seal the tube immediately.

• Reaction: Heat to 100°C for 12 hours.

  • Mechanism:[1][2][3][4][5] The

    group acts as an electron-withdrawing group, activating the alkene for migratory insertion.

• Workup: Cool to RT. Vent carefully (TFP is a gas). Dilute with ether, wash with water (to remove DMF), dry, and concentrate.

• Validation:

  F NMR should show a doublet at to ppm (retention of ).

Protocol B: Synthesis of -Fluorostyrene (Defluorinative)

Targeting the coupling of Aryl Bromides with Vinylidene Difluoride (VDF).

• System: Charge a steel autoclave with aryl bromide (1.0 equiv), Pd(OAc)₂ (2 mol%), PPh₃ (4 mol%), and

  (2.0 equiv).

• Solvent: Use DMAc or NMP (high boiling, polar aprotic).

• Atmosphere: Pressurize with Vinylidene Difluoride (VDF) gas to 2-5 bar.

• Reaction: Heat to 110°C for 16 hours.

  • Critical Step: The intermediate

    undergoes -fluorine elimination.[6] The base is critical to neutralize the generated HF/HBr.

• Workup: Depressurize. Filter through Celite.

• Validation:

  F NMR will show a shift from ppm (gem-difluoro) to approx to ppm (monofluoro alkene).

Decision Matrix & Workflow

Use this logic flow to select your initial conditions.

Caption: Catalyst selection workflow based on substrate structure and desired fluorine retention.

References

• Zhang, X. et al. (2015). "An efficient palladium-catalyzed Heck-type reaction of fluoroalkyl halides." Angewandte Chemie International Edition, 54(4), 1270-1274. Link

• Xiao, J. et al. (2001). "Pd-catalyzed olefination of aryl halides with perfluoroalkenes." Chemical Communications, (1), 51-52. Link

• Loh, T.-P. et al. (2023). "Stereoselective Palladium-Catalyzed C–F Bond Alkenylation of Tetrasubstituted gem-Difluoroalkenes." Organic Letters, 25(23), 4258–4263. Link

• Min, F.L. et al. (2013). "Palladium-catalyzed fluoroarylation of gem-difluoroalkenes." Journal of the American Chemical Society, 135(50), 18742-18745. Link

• Watson, D.A. (2020). "Fluorine-Retentive Strategies for the Functionalization of gem-Difluoroalkenes." Chemical Reviews, 120, 9548. Link

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• 2. chem.libretexts.org [chem.libretexts.org]
• 3. semanticscholar.org [semanticscholar.org]
• 4. par.nsf.gov [par.nsf.gov]
• 5. Synthesis of gem-Difluoro Olefins through C-H Functionalization and β-fluoride Elimination Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The rhodium riddle: computational insights into competitive β-hydride vs. β-fluoride elimination - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D4CY01495B [pubs.rsc.org]

Efficacy of 3,3-Difluoroprop-1-ene Motifs in Late-Stage Fluorination: A Comparative Technical Guide

The following guide provides an in-depth technical analysis of 3,3-Difluoroprop-1-ene and its advanced derivatives as critical reagents for late-stage fluorination. This content is structured for application scientists and medicinal chemists, focusing on efficacy, mechanistic distinctiveness, and practical protocols.

Executive Summary

The gem-difluoroallyl motif is a high-value bioisostere for carbonyl groups and lipophilic spacers in drug discovery. While 3,3-difluoroprop-1-ene (DFP) serves as the fundamental feedstock, its direct application in late-stage functionalization is often limited by volatility (b.p. ~4–6 °C) and difficult handling.

This guide evaluates the efficacy of DFP-derived reagents, specifically contrasting the traditional 3-bromo-3,3-difluoropropene (BDFP) with modern 3,3-difluoropropen-1-yl ammonium salts (DFPAs) and 3,3-difluoroallyl boronates . Our analysis demonstrates that while the parent alkene is the economic source, the ammonium salt derivatives offer superior efficacy, bench stability, and regioselectivity for late-stage nucleophilic functionalization.

Mechanistic Profile & Reagent Evolution

To understand efficacy, one must analyze the activation energy and pathway selectivity. The introduction of the gem-difluoroallyl group typically follows one of two mechanistic manifolds: Electrophilic Trapping or Metal-Catalyzed Cross-Coupling .

The "Volatility-Reactivity" Trade-off

• Parent DFP: Highly volatile gas/liquid. Difficult to control stoichiometry in small-scale medicinal chemistry (MedChem) reactions.

• BDFP (Electrophile): Liquid (b.p. 42 °C).[1] prone to

  regioselectivity issues (SN2 vs SN2').

• DFPAs (Electrophile): Crystalline solids. React exclusively via SN2' mechanism, ensuring high

  -regioselectivity (formation of the terminal alkene).

Mechanistic Pathway Visualization

The following diagram illustrates the divergent pathways between the traditional BDFP reagent and the high-efficacy DFPA system.

Caption: Mechanistic divergence showing the exclusive SN2' regioselectivity of Ammonium Salts (DFPA) versus the mixed selectivity of Bromides (BDFP).

Comparative Analysis: Reagent Efficacy

The following table contrasts the performance of DFP-based reagents in the context of late-stage functionalization (LSF) of complex drug scaffolds.

Table 1: Comparative Efficacy Metrics

Feature	3-Bromo-3,3-difluoropropene (BDFP)	3,3-Difluoroallyl Boronates	Difluoroallyl Ammonium Salts (DFPAs)
Primary Role	Electrophile (Traditional)	Nucleophile (Suzuki type)	Electrophile (Modern)
State	Volatile Liquid (b.p. 42°C)	Stable Solid/Oil	Crystalline Solid (Bench Stable)
Regioselectivity	Low to Moderate ( mixtures)	High (Ligand dependent)	Exclusive -selectivity (SN2')
Metal Requirement	Often requires Pd/Cu	Requires Pd Catalyst	Metal-Free
LSF Yield (Avg)	40–60%	70–85%	80–99%
Substrate Scope	Limited by volatility/toxicity	Aryl Halides	Phenols, Amines, Thiols, Carbonyls

Key Insight: For nucleophilic drug scaffolds (e.g., phenols like Estrone, amines like Paroxetine), DFPAs are the superior choice due to the absence of transition metals and exclusive regiocontrol. For electrophilic scaffolds (Aryl halides), Boronates are required.

Experimental Protocols (Self-Validating Systems)

Protocol A: Late-Stage gem-Difluoroallylation of Phenols using DFPA

Target: Conversion of a phenolic drug (e.g., Estrone) to its gem-difluoroallyl ether. Reagent: 1-(3,3-Difluoroprop-1-en-1-yl)piperidin-1-ium triflate (DFPA-1).

Step-by-Step Methodology:

• Reagent Preparation (Check): Ensure DFPA-1 is a white, free-flowing powder.[2] If caked or yellowed, recrystallize from MeCN/Et2O.

• Reaction Setup:

  • Charge a flame-dried vial with the Phenol substrate (1.0 equiv, e.g., 0.2 mmol).

  • Add DFPA-1 (1.2 equiv).

  • Add Cs₂CO₃ (2.0 equiv) as the base.

  • Solvent: Anhydrous DMF (0.1 M concentration).

• Execution:

  • Stir at 25 °C (Room Temp) for 2–4 hours.

  • Validation Point: Monitor by TLC/LCMS. The reaction is driven by the precipitation of the piperidine byproduct and should show clean conversion to a less polar spot.

• Workup:

  • Dilute with EtOAc, wash with water (3x) to remove DMF and salts.

  • Dry over Na₂SO₄ and concentrate.

• Purification: Flash chromatography (typically Hexane/EtOAc).

Why this works: The quaternary ammonium group acts as a "super-leaving group" activated by the electron-withdrawing fluorine atoms. The soft nucleophile (phenoxide) attacks the

-carbon (terminal alkene) in an SN2' fashion, displacing the amine and shifting the double bond to the gem-difluoro position.

Protocol B: Synthesis of Reagent (DFPA) from 3,3,3-Trifluoropropene

Note: This connects the raw material (TFP) to the high-value reagent.

• Amination: React 3,3,3-trifluoropropene (gas) with piperidine (excess) in a sealed vessel to form the

  -difluoroallyl piperidine intermediate.

• Methylation: Treat the intermediate with Methyl Triflate (MeOTf) in ether. The product precipitates as the pure ammonium salt.

Decision Workflow for Researchers

Use this logic flow to select the correct DFP-derivative for your specific substrate.

Caption: Decision matrix for selecting the optimal 3,3-difluoroprop-1-ene derivative based on substrate electronic properties.

References

• 3,3-Difluoroallyl ammonium salts: highly versatile, stable and selective gem-difluoroallylation reagents. Nature Communications, 2021. [Link] Significance: Defines the synthesis and application of DFPAs, highlighting the shift from volatile precursors to stable salts.[1]

• Highly Selective gem-Difluoroallylation of Organoborons with Bromodifluoromethylated Alkenes Catalyzed by Palladium. Journal of the American Chemical Society, 2014.[3] [Link] Significance: Establishes the baseline for Pd-catalyzed approaches using the bromo-derivative.[4][5]

• gem-Difluoroallylation of Aryl Halides and Pseudo Halides with Difluoroallylboron Reagents in High Regioselectivity. Journal of Organic Chemistry, 2021. [Link] Significance: Describes the nucleophilic boron reagents derived from trifluoropropene for coupling with aryl halides.[6]

• Chiral gem-difluoroalkyl reagents: gem-difluoroalkyl propargylic borons and gem-difluoroalkyl α-allenols. Nature Communications, 2023. [Link] Significance: Advanced applications involving chiral induction with these fluorinated motifs.

Sources

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• 2. 3,3-Difluoroallyl ammonium salts: highly versatile, stable and selective gem-difluoroallylation reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Highly Selective gem-Difluoroallylation of Organoborons with Bromodifluoromethylated Alkenes Catalyzed by Palladium [organic-chemistry.org]
• 4. acs.figshare.com [acs.figshare.com]
• 5. figshare.com [figshare.com]
• 6. gem-Difluoroallylation of Aryl Halides and Pseudo Halides with Difluoroallylboron Reagents in High Regioselectivity - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Lifecycle Management and Disposal of 3,3-Difluoroprop-1-ene

Executive Summary & Immediate Hazards

3,3-Difluoroprop-1-ene (CAS: 758-65-6) is a fluorinated alkene intermediate often used in the synthesis of fluoropolymers and pharmaceutical building blocks.[1] Unlike standard organic solvents, its disposal requires strict adherence to protocols designed to manage high flammability and hydrofluoric acid (HF) generation upon combustion.

Critical Hazard Profile:

• Physical State: Low-boiling liquid or liquefied gas (depending on containment pressure). It is extremely volatile at room temperature.

• Primary Danger: H220/H224 (Extremely flammable). Flash point is typically sub-ambient.

• Secondary Danger: Polymerization .[2] This compound contains a terminal alkene group (

  ) susceptible to exothermic polymerization if destabilized or heated, leading to container rupture.

• Disposal Constraint: Prohibited from standard fuel blending. Must be incinerated in a facility equipped with caustic scrubbers.

Physicochemical Context: The "Why" Behind the Protocol

To ensure safety, we must understand the chemical fate of this molecule during the disposal process. This is not arbitrary; it is based on stoichiometry and thermodynamics.

The Combustion Problem (HF Generation)

Standard organic waste is burned to generate heat (fuel blending). However, burning 3,3-Difluoroprop-1-ene releases hydrogen fluoride gas according to the following oxidative stoichiometry:

Causality: A standard cement kiln or boiler lacks the lining to resist corrosive HF gas. Consequently, this waste must be routed to a High-Temperature Incinerator (HTI) equipped with a secondary combustion chamber and a wet caustic scrubber (typically using NaOH or lime slurry) to neutralize the HF into harmless salts (NaF/CaF2) before stack release.

Volatility & Polymerization

Because the boiling point is near or below ambient temperature (depending on specific isomer purity and pressure), "empty" containers often contain residual vapors that can form explosive mixtures with air. Furthermore, trace acid or radical initiators in a waste container can trigger polymerization, generating heat and pressure.

Pre-Disposal Characterization & Coding[1]

Before removing the vessel from the fume hood, you must classify the waste stream correctly to prevent rejection by the Environmental Health & Safety (EHS) team.[1]

Table 1: Regulatory & Safety Classification

Parameter	Classification Code/Value	Operational Implication
RCRA Waste Code	D001 (Ignitable)	Primary hazard classification.[1]
Secondary Code	D003 (Reactive)	Apply only if the material has signs of polymerization or is uninhibited.[1]
DOT Shipping Name	Liquefied Gas, Flammable, N.O.S.[1]	Required for transport manifest.[1][3][4]
Segregation	Halogenated Solvents	NEVER mix with non-halogenated solvents (e.g., Acetone, Hexane).[1]
Container Rating	Pressure-Rated (Steel/Alloy)	Glass is acceptable only for small quantities (<100mL) if vented; otherwise, use steel cylinders.[1]

Step-by-Step Disposal Workflow

This protocol is designed as a self-validating system.[1] If a step cannot be completed (e.g., valve is stuck), the workflow forces a "Stop & Escalate" action rather than an unsafe workaround.

Phase 1: Container Assessment

• Check the Phase: Is the material in a lecture bottle (cylinder) or a septum-sealed vial?

• Check Stability: Visually inspect for cloudiness or solids (signs of polymerization). If solid polymer is visible, STOP . Contact EHS for "High Hazard/Reactive" removal.

Phase 2: Transfer & Bulking (Active Waste)

For liquid waste generated during experimentation:

• Select Container: Use a chemically resistant HDPE or Teflon-lined steel waste container. Do not use standard glass solvent jugs for large volumes due to pressure risks.

• Inhibition: It is Best Practice to add a small amount of radical inhibitor (e.g., BHT or TBC) to the waste container if you are accumulating significant quantities of the alkene.

• Venting: Use a waste cap with a pressure-relief valve (0.5 psig) or a charcoal filter vent. Never hermetically seal a waste container of volatile monomers.

Phase 3: Cylinder Disposal (Lecture Bottles)

For supply cylinders:

• Residual Pressure Check: Do not rely on the regulator gauge. Assume the cylinder contains liquid heel.

• Labeling: Mark the cylinder clearly: "FLAMMABLE GAS - CONTAINS FLUORINE."

• Valve Protection: Re-install the screw plug and the valve protection cap.

• Segregation: Place in the "Toxic/Reactive Gas" storage area, not with general trash or empty glass.

Decision Logic & Workflow Visualization

The following diagram illustrates the critical decision nodes for disposing of 3,3-Difluoroprop-1-ene.

Figure 1: Decision matrix for the safe routing of fluorinated alkene waste streams.[1]

Emergency Procedures

Spillage (Fume Hood)

• Immediate Action: Close the hood sash immediately. The high volatility means the substance will vaporize rapidly, creating a flammable atmosphere.

• Ignition Control: Cut power to hot plates or stirrers via the external emergency shutoff (do not reach into the hood).

• Evacuation: If the spill exceeds 50 mL, evacuate the lab. The vapor density is heavier than air and may travel to floor-level ignition sources.

Exposure[1][4][5][6]

• Inhalation: Move to fresh air. The primary risk is simple asphyxiation and narcotic effects.

• Skin: If liquid contacts skin, treat for frostbite (tepid water, do not rub), then wash with soap.

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 12672, 3,3,3-Trifluoropropene (Analogous Structure & Hazards). Retrieved from [Link]

• U.S. Environmental Protection Agency (2023). Defining Hazardous Waste: Listed and Characteristic Wastes (D001, F-Codes). Retrieved from [Link]

• Envitech Inc. HF Scrubber Technology for Hazardous Waste Incinerators. (Technical explanation of scrubbing mechanisms). Retrieved from [Link][1]

Sources

• 1. Waste Code [rcrainfo.epa.gov]
• 2. synquestlabs.com [synquestlabs.com]
• 3. airgas.com [airgas.com]
• 4. produkte.linde-gas.at [produkte.linde-gas.at]